Methyl 3-aminopyrrolidine-3-carboxylate

Core Science & Biosynthesis

Introduction: The Pyrrolidine Scaffold as a Cornerstone of Modern Drug Discovery

An In-Depth Technical Guide to the Biological Activity of Substituted Pyrrolidines for Researchers, Scientists, and Drug Development Professionals

The pyrrolidine ring, a five-membered saturated nitrogen-containing heterocycle, is a cornerstone in medicinal chemistry and drug discovery.[1] Its prevalence in natural products, most notably the amino acid proline, and its synthetic tractability have established it as a "versatile scaffold" for developing novel therapeutic agents.[1][2] Unlike its aromatic counterpart, pyrrole, the non-planar, sp³-hybridized nature of the pyrrolidine ring is of paramount importance. This characteristic allows for a thorough exploration of three-dimensional chemical space, which is a critical factor for achieving high target selectivity and favorable pharmacological profiles.[1][3] This enhanced three-dimensional coverage, a phenomenon described as "pseudorotation," combined with the potential for up to four stereogenic centers, offers a rich platform for creating diverse molecular architectures with a vast spectrum of biological activities.[1][3]

The pyrrolidine motif can significantly enhance a drug's potency, selectivity, and pharmacokinetic profile.[4] For instance, the nitrogen atom can act as a hydrogen bond acceptor, while the N-H group can serve as a hydrogen bond donor, facilitating critical interactions with biological targets.[4] Furthermore, the incorporation of a pyrrolidine ring may improve aqueous solubility and other physicochemical properties.[4] This guide provides a detailed overview of the diverse biological activities of substituted pyrrolidines, focusing on their mechanisms of action, supported by quantitative data and detailed experimental protocols.

Anticancer Activity: Targeting Key Oncogenic Pathways

Pyrrolidine derivatives have emerged as a promising class of anticancer agents, with numerous substituted analogs demonstrating potent cytotoxicity against a wide array of cancer cell lines.[1][5] Their mechanisms of action are diverse, ranging from the inhibition of crucial enzymes like histone deacetylase 2 (HDAC2) to the disruption of key signaling pathways involved in cell proliferation and survival.[3]

A significant area of research has focused on designing spiro[pyrrolidine-3,3'-oxindoles] as dual inhibitors of prohibitin 2 (PHB2) and HDAC2 for treating breast cancer.[3] Another critical strategy involves targeting the Epidermal Growth Factor Receptor (EGFR) signaling pathway, which is frequently dysregulated in various cancers, leading to uncontrolled cell growth.[6] Novel spirooxindole-pyrrolidine derivatives have shown significant efficacy in inhibiting this pathway.[6]

Mechanism Spotlight: Inhibition of EGFR Signaling

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane protein that, upon binding to its ligand (e.g., EGF), dimerizes and activates its intracellular tyrosine kinase domain. This triggers a cascade of downstream signaling through pathways like RAS/RAF/MEK/ERK and PI3K/AKT, ultimately promoting cell proliferation and survival. Certain spirooxindole-pyrrolidine derivatives act as antagonists, blocking this pathway and thereby inhibiting cancer cell growth.[6]

Caption: Inhibition of the EGFR signaling pathway by a spirooxindole-pyrrolidine antagonist.

Quantitative Data: In Vitro Anticancer Activity

The efficacy of anticancer compounds is typically quantified by the half-maximal inhibitory concentration (IC50), which measures the concentration of a drug required to inhibit a biological process by 50%.

Compound Class / Derivative	Target Cell Line	IC50 (µM)	Reference Drug	IC50 (µM)	Citation
Thiophen-containing Pyrrolidine (37e)	MCF-7 (Breast)	17	Doxorubicin	16	[3]
Thiophen-containing Pyrrolidine (37e)	HeLa (Cervical)	19	Doxorubicin	18	[3]
Pyrrolidine (3k)	HCT116 (Colon)	2.9	-	-	[7]
Pyrrolidine (3k)	HL60 (Leukemia)	3.1	-	-	[7]
Spirooxindole-pyrrolidine (2)	A549 (Lung)	5.2	Doxorubicin	1.2	[6]
Pyrrolidine Chalcone (3FP)	MDA-MB-468 (Breast)	25 µg/mL	-	-	[8][9]

Experimental Protocol: MTT Assay for Cytotoxicity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: Viable cells with active metabolism convert the yellow MTT tetrazolium salt into a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., A549, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the synthesized pyrrolidine derivatives in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include wells with untreated cells (negative control) and cells treated with a standard anticancer drug (positive control).

• Incubation: Incubate the plate for a specified period, typically 48 or 72 hours, at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After incubation, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 3-4 hours. During this time, mitochondrial dehydrogenases in living cells will reduce the MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO) or isopropanol, to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability percentage against the compound concentration and determine the IC50 value using non-linear regression analysis.

Antidiabetic Activity: A Focus on Enzyme Inhibition

Substituted pyrrolidines are potent inhibitors of key enzymes involved in carbohydrate metabolism, making them attractive candidates for the management of type 2 diabetes.[10][11] Targets include α-glucosidase and α-amylase, which are responsible for the breakdown of complex carbohydrates into absorbable simple sugars.[10][12] By inhibiting these enzymes, polyhydroxylated pyrrolidines, also known as aza-sugars, can delay carbohydrate digestion and lower postprandial blood glucose levels.[3] Another critical target is Dipeptidyl Peptidase-IV (DPP-IV), an enzyme that inactivates incretin hormones.[1][13]

Mechanism Spotlight: DPP-IV Inhibition

DPP-IV is a serine protease that rapidly degrades incretin hormones like glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). These hormones are released after a meal and stimulate insulin secretion from pancreatic β-cells in a glucose-dependent manner. By inhibiting DPP-IV, pyrrolidine-based drugs prolong the action of GLP-1 and GIP, leading to increased insulin release and improved glycemic control.[1][13] The nitrile group on some pyrrolidine inhibitors forms a reversible covalent bond with the catalytic serine residue in the DPP-IV active site.[4]

Caption: Experimental workflow for in vitro antimicrobial activity screening.

Quantitative Data: Antimicrobial Activity

Antimicrobial activity is often expressed as the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Compound Class / Derivative	Target Organism	MIC (µg/mL)	Reference Drug	MIC (µg/mL)	Citation
Fluoroquinolone (Oxime-substituted)	S. aureus (MRSA)	< 0.008	Ciprofloxacin	64	[14]
Fluoroquinolone (Oxime-substituted)	E. coli	< 0.008	Ciprofloxacin	Comparable	[14]
Pyrrolidine Chalcone (3BP, 3CP, 3DP)	S. aureus	0.025	-	-	[8][9]
Pyrrolidine Chalcone (3AP, 3IP)	E. faecalis	0.025	-	-	[8][9]
Pyrrolidine Chalcone (3CP)	M. tuberculosis	6.25	-	-	[8]

Experimental Protocol: Broth Microdilution for MIC Determination

This method is a standardized and quantitative technique for measuring the in vitro susceptibility of bacteria to antimicrobial agents.

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a standardized suspension of the test bacterium (e.g., S. aureus) in a sterile broth, adjusted to a 0.5 McFarland turbidity standard.

• Compound Dilution: In a 96-well microtiter plate, perform serial two-fold dilutions of the test pyrrolidine compound in cation-adjusted Mueller-Hinton Broth (CAMHB). The final volume in each well should be 50 or 100 µL.

• Inoculation: Add an equal volume of the standardized bacterial inoculum to each well, resulting in a final bacterial concentration of approximately 5 x 10⁵ CFU/mL.

• Controls: Include a growth control well (broth + inoculum, no drug) and a sterility control well (broth only).

• Incubation: Cover the plate and incubate at 35-37°C for 16-20 hours.

• Reading Results: After incubation, examine the plate for visible bacterial growth (turbidity). The MIC is the lowest concentration of the compound at which there is no visible growth.

Neuroprotective and Anticonvulsant Activities

The pyrrolidine scaffold is a key feature in drugs targeting the central nervous system (CNS). [3]Pyrrolidine-2-one derivatives, in particular, have shown promise as neuroprotective agents in models of cognitive impairment, such as Alzheimer's disease. [15][16]One of the primary mechanisms for this effect is the inhibition of acetylcholinesterase (AChE), the enzyme responsible for breaking down the neurotransmitter acetylcholine. [15]By inhibiting AChE, these compounds increase acetylcholine levels in the brain, which is beneficial for learning and memory. [15][16]Additionally, pyrrolidine-2,5-diones are well-established pharmacophores for anticonvulsant agents, showing efficacy in preclinical models of epilepsy. [1][3]

Mechanism Spotlight: Acetylcholinesterase (AChE) Inhibition

In cholinergic synapses, acetylcholine (ACh) is released from the presynaptic neuron, crosses the synaptic cleft, and binds to receptors on the postsynaptic neuron to transmit a signal. AChE, located in the synaptic cleft, rapidly hydrolyzes ACh into choline and acetate, terminating the signal. In conditions like Alzheimer's disease, there is a deficit of ACh. AChE inhibitors block the action of this enzyme, leading to an accumulation of ACh in the synapse, thereby enhancing cholinergic neurotransmission and improving cognitive function. [15][16]

Caption: Inhibition of Acetylcholinesterase (AChE) by a pyrrolidine derivative in the synaptic cleft.

Quantitative Data: Neurological Activity

Compound Class / Derivative	Activity Type	Metric	Value	Citation
Pyrrolidine-2,5-dione (69k)	Anticonvulsant (MES test)	ED50	80.38 mg/kg	[3]
Pyrrolidine-2,5-dione (69k)	Anticonvulsant (6 Hz test)	ED50	108.80 mg/kg	[3]
Pyrrolidine-benzenesulfonamide (6a)	AChE Inhibition	Ki	22.34 ± 4.53 nM	[17]
Pyrrolidine-benzenesulfonamide (6b)	AChE Inhibition	Ki	27.21 ± 3.96 nM	[17]

Experimental Protocol: Scopolamine-Induced Cognitive Impairment Model in Mice

This in vivo model is widely used to screen for compounds with potential anti-amnesic and cognitive-enhancing effects. Scopolamine is a muscarinic receptor antagonist that induces a temporary state of cognitive deficit, mimicking aspects of dementia. [15] Step-by-Step Methodology:

• Animal Acclimatization: House mice under standard laboratory conditions for at least one week before the experiment.

• Grouping: Divide the animals into several groups: a vehicle control group, a scopolamine-only group, a positive control group (e.g., donepezil), and several test groups receiving different doses of the pyrrolidine derivative.

• Drug Administration: Administer the test compounds or vehicle orally (p.o.) or intraperitoneally (i.p.) at a set time (e.g., 60 minutes) before the behavioral test. The positive control drug is administered similarly.

• Amnesia Induction: Induce cognitive impairment by administering scopolamine (e.g., 1 mg/kg, i.p.) approximately 30 minutes before the behavioral test. The vehicle control group receives a saline injection instead.

• Behavioral Assessment (e.g., Morris Water Maze):

  • Acquisition Phase: For several consecutive days, train the mice to find a hidden platform in a circular pool of opaque water, using visual cues around the room. Record the time taken (escape latency) to find the platform.

  • Probe Trial: On the final day, remove the platform and allow the mouse to swim freely for 60 seconds. Record the time spent in the target quadrant where the platform was previously located.

• Biochemical Analysis: After the behavioral tests, euthanize the animals and collect brain tissue. Homogenize the brain tissue to measure levels of AChE, oxidative stress markers (e.g., lipid peroxidation, reduced glutathione), and other relevant biochemical parameters. [15]7. Data Analysis: Compare the escape latency and time in the target quadrant between the different groups using statistical analysis (e.g., ANOVA). A significant reduction in escape latency and an increase in time spent in the target quadrant by the treated groups compared to the scopolamine-only group indicates a neuroprotective effect. [15]

Conclusion and Future Outlook

The substituted pyrrolidine scaffold is undeniably a privileged structure in medicinal chemistry, demonstrating a remarkable breadth of biological activities across numerous therapeutic areas. [1][2]Its unique stereochemical and three-dimensional properties provide a robust framework for the design of potent and selective therapeutic agents. [3]The successful development of pyrrolidine-containing drugs for cancer, diabetes, infectious diseases, and neurological disorders underscores the enduring value of this heterocyclic core. [2][18] Future research will likely focus on the development of multifunctional pyrrolidine derivatives capable of targeting pathways common to multiple diseases, such as inflammation and metabolic dysregulation, which are implicated in both diabetes and cancer. [11]The continued exploration of novel synthetic methodologies, coupled with advanced computational modeling and a deeper understanding of structure-activity relationships, will undoubtedly unlock the full therapeutic potential of this versatile scaffold, paving the way for the next generation of innovative medicines.

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Protocols & Analytical Methods

Application Note: Methyl 3-aminopyrrolidine-3-carboxylate as a Structural Scaffold

This Application Note is designed for medicinal chemists and structural biologists utilizing Methyl 3-aminopyrrolidine-3-carboxylate (and its derivatives) as a scaffold for drug discovery and peptide engineering.[1][]

[1][2]

Executive Summary

Methyl 3-aminopyrrolidine-3-carboxylate represents a specialized class of

-disubstituted amino acids embedded within a pyrrolidine ring.[1][] Unlike simple proline or 3-aminopyrrolidine, this scaffold possesses a quaternary carbon center at position C3 .[1][]

This structural feature offers two distinct advantages in drug design:

• Conformational Restriction: The quaternary center severely restricts the conformational space (

  angles) of the peptide backbone, stabilizing secondary structures like -turns or -helices.

• Orthogonal Functionalization: It provides three distinct vectors for chemical diversity: the secondary ring amine (

  ), the primary exocyclic amine ( ), and the carboxylate ester ( ).

This guide details the reactivity profile, synthetic handling, and protocols for deploying this scaffold in library synthesis and peptidomimetics.

Technical Profile & Reactivity Map

Chemical Identity[1][2][3][4][5][6]

• IUPAC Name: Methyl 3-aminopyrrolidine-3-carboxylate[1][]

• Common Abbreviation: 3-Apc-OMe; Pro(3-NH2, 3-COOMe)

• Structural Class: Cyclic

  -disubstituted amino acid; Quaternary Proline Analogue.[1][]

• Chirality: Exists as (S)- and (R)- enantiomers.[1][] The biological activity is often enantioselective.

Reactivity Hierarchy

Successful utilization requires understanding the nucleophilicity difference between the two nitrogen centers.

• (Ring Nitrogen): Secondary amine.[1][] Most Nucleophilic. It is less sterically hindered than the center and is the primary site for initial functionalization (alkylation/acylation).
• (Exocyclic Amine): Primary amine attached to a quaternary carbon.[1][] Less Nucleophilic. Its reactivity is attenuated by steric bulk and the electron-withdrawing inductive effect of the geminal ester group.
• (Ester): Methyl ester.[1][][3] Susceptible to hydrolysis (LiOH) or direct amidation (though difficult due to steric hindrance).[1]

Visualization: Orthogonal Functionalization Strategy

The following diagram illustrates the divergent synthesis pathways available from the core scaffold.

Caption: Divergent synthesis strategy based on the nucleophilic hierarchy of the N1 and N3 centers.

Applications in Drug Discovery[8][9][10]

A. Peptidomimetics (The "Turn" Inducer)

The 3-amino-3-carboxy substitution creates a "quaternary constraint."[1][] When incorporated into a peptide chain, this scaffold locks the backbone conformation.

• Mechanism: The steric clash between the

  -substituents and the peptide backbone restricts rotation, forcing the peptide into a kink or turn.

• Use Case: Designing inhibitors for Protein-Protein Interactions (PPIs) where the bioactive conformation is a

  -turn (e.g., GPCR ligands, integrin inhibitors).

B. Diversity-Oriented Synthesis (DOS)

The scaffold serves as a central hub for creating small molecule libraries.[1][]

• Vector 1 (

  ): Ideal for introducing solubility-enhancing groups or long-chain linkers to reach solvent-exposed pockets.[1][]

• Vector 2 (

  ): Used to mimic the amino acid side chain or engage in hydrogen bonding (H-bond donor).[1]

• Vector 3 (

  ): The effector end, typically coupled to a pharmacophore or warhead.[1]

Experimental Protocols

Protocol A: Regioselective Protection of (Ring Nitrogen)

Objective: Selectively protect the secondary ring amine (

) with a Boc group while leaving the exocyclic primary amine ( ) free. Rationale: Although is a primary amine, the secondary amine is more nucleophilic due to the reduced steric hindrance and lack of immediate electron-withdrawing groups (unlike which is geminal to the ester).

Materials:

• Methyl 3-aminopyrrolidine-3-carboxylate dihydrochloride (1.0 eq)[1][]

• Di-tert-butyl dicarbonate (

  ) (0.95 eq) — Deficit ensures selectivity[1][]

• Triethylamine (TEA) (2.5 eq)[1]

• Dichloromethane (DCM) (anhydrous)[1]

Step-by-Step:

• Dissolution: Suspend the dihydrochloride salt in anhydrous DCM (0.1 M) at 0°C.

• Neutralization: Add TEA dropwise. The solution should become clear as the free base is liberated.

• Addition: Dissolve

  (0.95 eq) in a minimal amount of DCM. Add this solution dropwise to the reaction mixture over 30 minutes at 0°C.

  • Critical: Slow addition prevents high local concentrations that could lead to bis-protection.[1][]

• Reaction: Allow to warm to room temperature (RT) and stir for 4 hours.

• Monitoring: Check TLC (System: 10% MeOH in DCM). Stain with Ninhydrin.[1][] The product (

  -Boc) will appear distinct from the starting material.

• Workup: Wash with water (

  ) and brine. Dry over .[1][]

• Purification: If bis-protection (

  -diBoc) is observed, purify via flash chromatography (SiO2, DCM:MeOH gradient).

Protocol B: Coupling at the Sterically Hindered Amine

Objective: Acylate the exocyclic amine. Challenge: The quaternary center at C3 makes

a poor nucleophile. Standard EDC/NHS coupling often fails or proceeds slowly.[1][]

Recommended System: HATU/HOAt or Acid Fluorides.[1][]

Step-by-Step:

• Activation: Dissolve the carboxylic acid partner (1.2 eq) in DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq).[1] Stir for 5 minutes to form the activated ester.

• Coupling: Add the

  -protected scaffold (from Protocol A) to the mixture.

• Conditions: Stir at RT for 12–24 hours.

  • Optimization: If conversion is <50% after 24h, heat to 50°C or switch to using the Acid Chloride or Acid Fluoride of the coupling partner with collidine as the base.

• Validation: Monitor by LC-MS. The mass shift should correspond to the amide product.

Protocol C: Saponification of the Ester

Objective: Hydrolyze the methyl ester to the free acid for subsequent peptide coupling. Note: Methyl esters adjacent to quaternary centers hydrolyze slower than typical esters.[1][]

Step-by-Step:

• Solvent: Dissolve the fully protected intermediate in THF:Water (3:1).[1]

• Reagent: Add LiOH

  H_2O (3.0 eq).

• Reaction: Stir vigorously at RT.

  • Checkpoint: Monitor by TLC.[1][] If reaction is sluggish after 6 hours, warm to 40°C. Avoid high heat (>60°C) to prevent epimerization (though quaternary centers are generally resistant to racemization, extreme conditions should be avoided).

• Workup: Carefully acidify to pH 3–4 with 1M HCl. Extract immediately with EtOAc.[1][] (Do not go to pH 1 as the Boc group may degrade).

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Bis-protection during Protocol A	Excess or fast addition.	Reduce to 0.90 eq; perform addition at -10°C.
Low Yield in Coupling	Steric hindrance at quaternary center.	Switch coupling agent to PyBOP or HATU .[1][] Use microwave irradiation (50°C, 30 min).
Epimerization	Over-exposure to strong base during hydrolysis.[1][]	Use LiOH (milder than NaOH).[1] Keep temperature C.
Poor Solubility	Zwitterionic nature of the free amino acid.[1]	Keep N-termini protected (Boc/Fmoc) until the final step.[1]

References

• Synthesis of Quaternary Proline Analogues

  • Title: Stereoselective Synthesis of Qu

  • Source: National Institutes of Health (PMC).[1]

  • URL:[Link]

• Application in GPCR Antagonists

  • Title: Synthesis and biological evaluation of 3-aminopyrrolidine derivatives as CC chemokine receptor 2 antagonists.

  • Source: Bioorganic & Medicinal Chemistry Letters.[1][]

  • URL:[Link]

• General Reactivity of Amines in Nucleophilic Substitution

  • Title: Nucleophilic Reactivities of Primary and Secondary Amines in Acetonitrile.[1]

  • Source: ResearchGate (J. Org.[1][] Chem).

  • URL:[Link]

• Protecting Group Strategies

  • Title: Protecting Groups for Amines: Carbamates.[1][][4][5]

  • Source: Master Organic Chemistry.[1][]

  • URL:[Link]

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Application Note: Strategic Derivatization of Methyl 3-aminopyrrolidine-3-carboxylate for Medicinal Chemistry Scaffolding

Abstract

Methyl 3-aminopyrrolidine-3-carboxylate is a versatile chiral building block of significant interest in drug discovery. Its constrained, three-dimensional structure, featuring a key quaternary stereocenter with orthogonal amine and ester functionalities, makes it an attractive scaffold for generating molecular diversity.[1][2] The pyrrolidine ring system allows for the exploration of chemical space beyond flat, aromatic systems, a crucial factor for improving the physicochemical properties and clinical success of new bioactive molecules.[1][2] This guide provides medicinal chemists and drug development professionals with a detailed overview of robust synthetic protocols for the derivatization of this scaffold. We will delve into the causality behind experimental choices for key reactions, including N-acylation, reductive amination, and subsequent ester modifications, providing step-by-step protocols and troubleshooting insights to empower the synthesis of novel compound libraries.

Introduction: The Value of a Constrained Scaffold

In modern medicinal chemistry, moving beyond flat, sp²-rich structures is a key strategy for identifying novel drug candidates with improved selectivity and pharmacokinetic profiles. Saturated heterocycles like pyrrolidine offer a rigid framework that can pre-organize appended functional groups into specific spatial orientations, enhancing interactions with biological targets.[1][2] Methyl 3-aminopyrrolidine-3-carboxylate is particularly valuable as it serves as a constrained β-amino acid surrogate.[3][4] Derivatives of this core are found in a range of biologically active agents, including potent inhibitors of enzymes like Dipeptidyl Peptidase IV (DPP-4), which are targets for type 2 diabetes treatment.[5][6][7][8]

This document outlines validated, reproducible methods for strategically modifying the primary amine and methyl ester of the title compound, enabling chemists to rapidly generate analogs for structure-activity relationship (SAR) studies.

Core Synthetic Strategies at the C3-Amine

The primary amine at the C3 position is the most versatile handle for initial derivatization. Its nucleophilicity allows for a wide array of carbon-nitrogen bond-forming reactions.

N-Acylation and N-Sulfonylation: Crafting Amides and Sulfonamides

Formation of an amide or sulfonamide bond is one ofthe most frequently employed reactions in medicinal chemistry.[9] This transformation introduces a hydrogen bond donor/acceptor motif and allows for the installation of diverse substituents.

Mechanistic Rationale: The reaction proceeds via nucleophilic attack of the pyrrolidine's primary amine onto the electrophilic carbonyl carbon of an acyl chloride/anhydride or the sulfur atom of a sulfonyl chloride. A mild, non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA), is crucial. Its role is to scavenge the HCl generated during the reaction, preventing the protonation and deactivation of the starting amine.

Protocol 2.1: General Procedure for N-Acylation

• Preparation: To a solution of Methyl 3-aminopyrrolidine-3-carboxylate (1.0 eq) in an anhydrous aprotic solvent such as Dichloromethane (DCM) or N,N-Dimethylformamide (DMF) (0.1-0.5 M), add DIPEA (1.5 eq).

• Reaction Initiation: Cool the mixture to 0 °C in an ice bath. Add the desired acyl chloride (1.1 eq) or acetic anhydride (1.1 eq) dropwise to control any exotherm.[10]

• Execution: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up & Purification: Upon completion, dilute the mixture with DCM and wash sequentially with saturated aqueous NaHCO₃ solution, water, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Reagent Class	Example	Typical Conditions	Expected Yield	Notes
Acyl Chloride	Benzoyl Chloride	DCM, DIPEA, 0 °C to RT	85-95%	A robust and generally high-yielding reaction.
Anhydride	Acetic Anhydride	DCM, TEA, 0 °C to RT	90-98%	Often faster and cleaner than acyl chloride reactions.[11][12]
Sulfonyl Chloride	Dansyl Chloride	DMF, DIPEA, RT	75-90%	May require slightly longer reaction times.

Troubleshooting & Optimization:

• Low Yield: If the starting amine is not fully consumed, it may be due to insufficient base or deactivation of the acyl chloride by moisture. Ensure all reagents and solvents are anhydrous. A second equivalent of the acylating agent and base can be added if the reaction stalls.

• Side Products: Di-acylation is generally not observed with the sterically hindered quaternary center. If other impurities are seen, purification via preparative HPLC may be necessary. For less reactive amines, a catalytic amount of 4-Dimethylaminopyridine (DMAP) can be added to accelerate the reaction.[13]

Reductive Amination: Building Secondary and Tertiary Amines

Reductive amination is a powerful method for forming C-N bonds by reacting an amine with a carbonyl compound (aldehyde or ketone) in the presence of a reducing agent.[14][15] This one-pot procedure is highly efficient and avoids the over-alkylation issues often seen with direct alkylation using alkyl halides.[16]

Mechanistic Rationale: The reaction first involves the formation of a hemiaminal intermediate, which then dehydrates to form an imine (or iminium ion). This intermediate is then reduced in situ to the corresponding amine. The choice of reducing agent is critical. Sodium triacetoxyborohydride (NaBH(OAc)₃) is an ideal choice as it is mild enough not to reduce the starting aldehyde/ketone, is tolerant of mildly acidic conditions that favor imine formation, and is highly effective at reducing the intermediate iminium ion.[17][18]

Protocol 2.2: Reductive Amination using NaBH(OAc)₃

• Preparation: Dissolve Methyl 3-aminopyrrolidine-3-carboxylate (1.0 eq) and the desired aldehyde or ketone (1.1 eq) in an anhydrous solvent like Dichloroethane (DCE) or Tetrahydrofuran (THF) (0.1-0.5 M).

• Imine Formation: Add acetic acid (1.0-2.0 eq) to catalyze imine formation.[18] Stir the mixture at room temperature for 30-60 minutes.

• Reduction: Add Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the mixture. The reaction is often accompanied by slight gas evolution.

• Execution: Stir at room temperature for 4-24 hours. Monitor by LC-MS for the disappearance of the starting material and the formation of the product.

• Work-up & Purification: Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Extract the product with an organic solvent (e.g., Ethyl Acetate or DCM). Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate. Purify the residue by flash chromatography.

Carbonyl Partner	Example	Reducing Agent	Expected Yield	Notes
Aliphatic Aldehyde	Isobutyraldehyde	NaBH(OAc)₃	70-85%	Generally proceeds smoothly.
Aromatic Aldehyde	Benzaldehyde	NaBH(OAc)₃	80-95%	Electron-withdrawing groups on the ring can accelerate the reaction.
Ketone	Acetone	NaBH(OAc)₃	60-75%	Ketones are less reactive than aldehydes and may require longer reaction times or mild heating.

Troubleshooting & Optimization:

• Stalled Reaction: For less reactive ketones or hindered amines, pre-formation of the imine can be beneficial. This can be achieved by stirring the amine and ketone with a dehydrating agent (e.g., MgSO₄) before adding the reducing agent.

• Alternative Reducing Agents: Sodium cyanoborohydride (NaBH₃CN) is another common reagent but is highly toxic.[18] It is effective at a pH of 6-7, where it selectively reduces imines over carbonyls.[16]

Strategic Modification of the Methyl Ester

While the amine offers the primary site for diversification, the methyl ester provides a secondary handle for creating novel derivatives, often after the amine has been functionalized and/or protected.

Ester Hydrolysis and Subsequent Amide Coupling

The most common transformation of the ester is hydrolysis to the corresponding carboxylic acid, which can then be coupled with a diverse range of amines to form a new amide bond. This two-step sequence dramatically expands the accessible chemical space.

Mechanistic Rationale:

• Hydrolysis: Saponification using a base like Lithium hydroxide (LiOH) in a mixed aqueous/organic solvent system (e.g., THF/H₂O or MeOH/H₂O) is a standard and effective method. The hydroxide ion attacks the ester carbonyl, leading to a tetrahedral intermediate that collapses to form the carboxylate salt. Acidic workup then provides the free carboxylic acid.

• Amide Coupling: The resulting carboxylic acid must be activated to react with an amine.[9] Common coupling reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in combination with an additive like HOBt (Hydroxybenzotriazole) are used.[13][19][20] These reagents form a highly reactive activated ester intermediate in situ, which is then readily displaced by the incoming amine nucleophile to form the stable amide bond.[9]

Protocol 3.1: Two-Step Ester-to-Amide Conversion

Step A: Ester Hydrolysis

• Preparation: Dissolve the N-functionalized methyl ester (1.0 eq) in a mixture of THF and water (e.g., 3:1 v/v).

• Reaction: Add LiOH·H₂O (2.0-3.0 eq) and stir the mixture at room temperature until LC-MS analysis confirms complete consumption of the starting material (typically 2-6 hours).

• Work-up: Remove the THF under reduced pressure. Dilute the remaining aqueous solution with water and wash with a solvent like ether to remove any non-polar impurities. Carefully acidify the aqueous layer to pH ~3-4 with 1N HCl.

• Isolation: Extract the carboxylic acid product with Ethyl Acetate or DCM (3x). Combine the organic layers, dry over Na₂SO₄, filter, and concentrate to yield the crude acid, which is often used in the next step without further purification.

Step B: Amide Coupling (HATU)

• Preparation: Dissolve the crude carboxylic acid (1.0 eq) in anhydrous DMF. Add the desired amine (1.2 eq) followed by DIPEA (3.0 eq).

• Activation: Add HATU (1.2 eq) to the solution and stir at room temperature.

• Execution: Monitor the reaction by LC-MS. The coupling is typically complete within 1-4 hours.

• Work-up & Purification: Dilute the reaction mixture with Ethyl Acetate and wash extensively with water and brine to remove DMF and excess reagents. Dry the organic phase, concentrate, and purify by flash chromatography or preparative HPLC.

Visualization of Synthetic Workflows

The following diagrams illustrate the key decision points and reaction pathways for derivatizing the Methyl 3-aminopyrrolidine-3-carboxylate scaffold.

Caption: High-level workflow for derivatization strategies.

Caption: Step-by-step experimental protocol for reductive amination.

Conclusion

Methyl 3-aminopyrrolidine-3-carboxylate represents a privileged scaffold for the generation of structurally diverse and three-dimensional molecules suitable for drug discovery programs. The orthogonal reactivity of its amine and ester functional groups allows for a systematic and combinatorial approach to library synthesis. The protocols detailed herein for N-acylation, reductive amination, and ester-to-amide conversion are robust, well-established, and amenable to both small-scale SAR studies and larger-scale library production. By understanding the rationale behind reagent choice and reaction conditions, researchers can effectively troubleshoot and adapt these methods to synthesize novel derivatives for a wide range of biological targets.

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Application Notes and Protocols for Amide Coupling with Methyl 3-aminopyrrolidine-3-carboxylate

Introduction: The Strategic Importance of Pyrrolidine Scaffolds in Modern Drug Discovery

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved therapeutics and clinical candidates. Its three-dimensional structure provides a desirable vectoral exit from a core molecule, enabling fine-tuning of physicochemical properties and target engagement. Methyl 3-aminopyrrolidine-3-carboxylate, in particular, represents a highly valuable building block. It incorporates a secondary amine and a geminal ester group on a constrained pyrrolidine framework, offering a unique combination of structural rigidity and functional handles for further elaboration.

The formation of an amide bond is one of the most frequently employed reactions in the synthesis of pharmaceuticals and bioactive molecules.[1][2][3] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the experimental procedures for the amide coupling of various carboxylic acids with Methyl 3-aminopyrrolidine-3-carboxylate. We will delve into the mechanistic rationale behind reagent selection, provide step-by-step protocols for two robust coupling methods, and offer practical insights into troubleshooting and optimization. The secondary amine of this substrate presents a moderate degree of steric hindrance, making the choice of coupling reagent and reaction conditions critical for achieving high yields and purity.[4][5]

Mechanistic Underpinnings of Amide Bond Formation

The direct reaction between a carboxylic acid and an amine to form an amide is a thermodynamically favorable but kinetically slow process, requiring high temperatures that are incompatible with complex molecules. Therefore, the reaction necessitates the activation of the carboxylic acid, converting the hydroxyl group into a better leaving group.[6] This is typically achieved using coupling reagents.

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Application Notes and Protocols for the HPLC Purification of Methyl 3-aminopyrrolidine-3-carboxylate Derivatives

Abstract

This comprehensive guide provides detailed application notes and protocols for the High-Performance Liquid Chromatography (HPLC) purification of Methyl 3-aminopyrrolidine-3-carboxylate and its derivatives. These compounds, characterized by their zwitterionic nature at certain pH ranges and the presence of a chiral center, present unique challenges for chromatographic separation. This document outlines strategies for both achiral and chiral purification, leveraging various chromatographic modes including Reversed-Phase (RP-HPLC), Hydrophilic Interaction Liquid Chromatography (HILIC), and chiral chromatography. The methodologies are designed for researchers, scientists, and professionals in drug development, offering a framework for method development from initial screening to final optimization.

Introduction: The Significance and Challenge of Purification

Methyl 3-aminopyrrolidine-3-carboxylate and its analogues are valuable chiral building blocks in medicinal chemistry and drug discovery, forming the core of various pharmacologically active agents.[1][2][3] The presence of both a basic amino group and an acidic carboxyl group (as a methyl ester) on a constrained pyrrolidine ring imparts distinct physicochemical properties. The primary challenge in their purification lies in their high polarity and zwitterionic potential, which often leads to poor retention on traditional reversed-phase columns.[4][5] Furthermore, controlling the stereochemistry is often critical for therapeutic efficacy, necessitating robust chiral separation methods.[6]

This guide addresses these challenges by providing a systematic approach to purification, explaining the rationale behind the selection of stationary phases, mobile phases, and detection techniques.

Physicochemical Properties and Chromatographic Implications

The key to successful purification is understanding the analyte's properties. Methyl 3-aminopyrrolidine-3-carboxylate derivatives possess:

• A basic secondary or tertiary amine: This group is protonated at acidic to neutral pH.

• A methyl ester: This group can be hydrolyzed under strong acidic or basic conditions.

• A chiral center at the C3 position: This necessitates enantioselective separation methods for stereoisomerically pure compounds.

• High polarity: The polar functional groups lead to strong interactions with polar mobile phases, resulting in weak retention on nonpolar stationary phases.[7]

These properties dictate the choice of chromatographic strategy. Traditional reversed-phase HPLC with C18 columns often results in the compound eluting in or near the solvent front.[4] Therefore, alternative strategies are required.

Achiral Purification Strategies

For the purification of diastereomers or for removing synthetic impurities, an effective achiral method is the first step.

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an excellent choice for highly polar compounds that are poorly retained in reversed-phase chromatography.[7][8][9][10][11][12] Separation in HILIC is based on the partitioning of the analyte between a high organic mobile phase and a water-enriched layer on the surface of a polar stationary phase.[8]

Causality behind Experimental Choices:

• Stationary Phase: A column with a bonded polar functional group (e.g., amide, diol, or unbonded silica) is chosen to facilitate the formation of the aqueous layer and promote hydrophilic partitioning.

• Mobile Phase: A high concentration of aprotic organic solvent (typically acetonitrile) is used to minimize the solubility of the polar analyte in the mobile phase, thereby increasing its retention. A small amount of aqueous buffer is necessary to maintain the hydrated layer on the stationary phase and control the ionization state of the analyte.

• Buffer: A volatile buffer like ammonium formate or ammonium acetate is ideal, especially when interfacing with mass spectrometry (MS) for fraction analysis.[8] The pH of the buffer is critical for controlling the charge state of the aminopyrrolidine derivative and influencing retention.

Protocol 1: HILIC Method for General Purification

Parameter	Recommended Condition	Rationale
Column	Amide-based or Diol-based HILIC column (e.g., 150 x 4.6 mm, 5 µm)	Provides robust and reproducible retention for polar compounds.
Mobile Phase A	Acetonitrile	Weak solvent in HILIC, promotes retention.
Mobile Phase B	10 mM Ammonium Formate in Water, pH 3.0	Controls ionization and facilitates elution. The acidic pH ensures the amine is protonated.
Gradient	95% A to 70% A over 15 minutes	A shallow gradient is often necessary to resolve closely eluting polar impurities.
Flow Rate	1.0 mL/min	Standard analytical flow rate. Can be scaled for preparative purification.
Column Temp.	30 °C	Ensures reproducible retention times.
Detection	UV at 210 nm (if no chromophore) or ELSD/CAD/MS	The lack of a strong chromophore makes UV detection challenging. Evaporative Light Scattering Detector (ELSD), Charged Aerosol Detector (CAD), or Mass Spectrometry (MS) are more universal.[8]
Injection Volume	5-20 µL	Dependent on sample concentration and column dimensions.

Reversed-Phase HPLC with Ion-Pairing Agents

For those limited to reversed-phase columns, ion-pairing chromatography can be employed to enhance the retention of charged analytes.[13][14][15] An ion-pairing reagent with a hydrophobic tail and a charge opposite to the analyte is added to the mobile phase. This forms a neutral, hydrophobic complex that can be retained by the C18 stationary phase.[13][16]

Causality behind Experimental Choices:

• Ion-Pairing Reagent: For the positively charged aminopyrrolidine derivative (at acidic pH), an anionic ion-pairing reagent like an alkyl sulfonate (e.g., sodium heptanesulfonate) or a perfluorinated carboxylic acid (e.g., heptafluorobutyric acid - HFBA) is used.[14][16] HFBA is often preferred for MS compatibility.[14]

• Mobile Phase pH: The pH must be controlled to ensure the analyte is consistently charged. A pH of 2.5-3.5 is typically effective.

• Column: A standard C18 or C8 column can be used.

Protocol 2: Ion-Pairing RP-HPLC Method

Parameter	Recommended Condition	Rationale
Column	C18 column (e.g., 150 x 4.6 mm, 5 µm)	Standard reversed-phase column.
Mobile Phase A	0.1% Heptafluorobutyric Acid (HFBA) in Water	Provides the ion-pairing agent and maintains an acidic pH.
Mobile Phase B	0.1% HFBA in Acetonitrile	Organic modifier for elution.
Gradient	5% B to 50% B over 20 minutes	Adjust based on the hydrophobicity of the formed ion-pair.
Flow Rate	1.0 mL/min	Standard analytical flow rate.
Column Temp.	35 °C	Higher temperature can improve peak shape.
Detection	UV at 210 nm or MS	HFBA can interfere with ELSD/CAD. MS is a good alternative.

Note: Ion-pairing reagents can be difficult to remove from the column and the HPLC system. It is advisable to dedicate a column for this type of application.

Chiral Purification Strategies

The separation of enantiomers is a critical step in the development of chiral drugs.[6] For Methyl 3-aminopyrrolidine-3-carboxylate derivatives, several chiral separation strategies can be employed.

Chiral Stationary Phases (CSPs)

Direct separation on a chiral stationary phase is the most efficient method for resolving enantiomers.[1][17] The choice of CSP is crucial and often requires screening.

Causality behind Experimental Choices:

• Polysaccharide-based CSPs: Columns with coated or immobilized amylose or cellulose derivatives (e.g., tris(3,5-dimethylphenylcarbamate)) are highly versatile and successful for a wide range of chiral compounds, including amines and amino acid derivatives.[1][18] They are often used in normal phase, polar organic, or SFC modes.

• Macrocyclic Glycopeptide-based CSPs: CSPs like those based on teicoplanin are particularly effective for the separation of underivatized amino acids and other polar, ionic compounds.[17][19] They can be used in reversed-phase, polar organic, or HILIC-like modes.

• Pirkle-type CSPs: These phases, often based on 3,5-dinitrobenzoyl derivatives of amino acids, achieve separation through π-π interactions, hydrogen bonding, and dipole-dipole interactions.[20] They are typically used in normal phase.

Protocol 3: Chiral HPLC Method Development Workflow

The following diagram illustrates a typical workflow for developing a chiral separation method.

Caption: Workflow for Chiral Method Development.

Protocol 4: Example Chiral Separation using a Polysaccharide-based CSP (Normal Phase)

Parameter	Recommended Condition	Rationale
Column	Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel (e.g., 250 x 4.6 mm, 5 µm)	A widely successful CSP for a variety of chiral compounds.[1][18]
Mobile Phase	Hexane/Isopropanol/Diethylamine (80:20:0.1, v/v/v)	The alcohol modifier controls retention, while the basic additive (diethylamine) improves peak shape for the basic analyte.
Flow Rate	1.0 mL/min	Standard analytical flow rate.
Column Temp.	25 °C	Temperature can significantly affect chiral selectivity.
Detection	UV at 210-220 nm	The pyrrolidine ring may provide some UV absorbance at low wavelengths.

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful, "green" alternative to normal phase HPLC for chiral separations.[6][21][22] It uses supercritical CO2 as the main mobile phase, often with a small amount of an alcohol co-solvent.[6][18] SFC often provides faster separations and higher efficiency than HPLC.[22][23]

Causality behind Experimental Choices:

• Mobile Phase: The low viscosity of supercritical CO2 allows for high flow rates without generating high backpressure, leading to rapid separations.[22]

• Co-solvent: Alcohols like methanol or ethanol are added to increase the polarity of the mobile phase and elute the analytes. The choice of alcohol can significantly impact selectivity.[18]

• Stationary Phases: Polysaccharide-based CSPs are the most commonly used and successful stationary phases in SFC for chiral separations.[18]

Protocol 5: Chiral SFC Screening Method

Parameter	Recommended Condition	Rationale
Column	Polysaccharide-based CSPs (screen multiple)	As with HPLC, screening is essential to find the best selectivity.
Mobile Phase	Supercritical CO2 / Methanol (with 0.1% Isopropylamine)	The basic additive improves peak shape.
Gradient	5% to 40% Methanol over 5 minutes	A rapid gradient is used for initial screening.
Flow Rate	3.0 mL/min	Higher flow rates are possible due to the low viscosity of the mobile phase.
Back Pressure	150 bar	Maintained above the critical pressure of CO2.
Column Temp.	40 °C	Affects fluid density and can influence selectivity.
Detection	UV-PDA	To monitor the separation across a range of wavelengths.

Indirect Chiral Separation via Derivatization

If direct methods are unsuccessful, an indirect approach involving derivatization with a chiral reagent can be used.[19] The amino group of the pyrrolidine derivative is reacted with a chiral derivatizing agent (e.g., Marfey's reagent, Mosher's acid chloride) to form diastereomers. These diastereomers can then be separated on a standard achiral reversed-phase column.

Causality behind Experimental Choices:

• Derivatizing Agent: The agent must be enantiomerically pure and react quantitatively with the analyte without causing racemization.[24] It should also ideally contain a strong chromophore or fluorophore to enhance detection sensitivity.[25][26]

• Separation: The resulting diastereomers have different physical properties and can be separated using standard achiral HPLC methods, such as those described in Section 3.

Caption: Indirect Chiral Separation Workflow.

Conclusion

The purification of Methyl 3-aminopyrrolidine-3-carboxylate derivatives requires a thoughtful approach that considers the molecule's polar and chiral nature. For achiral separations, HILIC is a powerful primary technique, with ion-pairing reversed-phase chromatography serving as a viable alternative. For the critical task of enantiomeric separation, screening a variety of chiral stationary phases under different modes (NP-HPLC, SFC) is the most effective strategy. By understanding the underlying chromatographic principles and systematically applying the protocols outlined in this guide, researchers can develop robust and efficient purification methods for these important pharmaceutical building blocks.

References

• Wallworth, D. Chiral Amino Acid and Peptide Separations – the Next Generation. Chromatography Today. Available from: [Link]

• Advanced Materials Technology. Analysis of Underivatized Essential Amino Acids by HILIC Separation using the HALO® Penta-hydroxy based Column and Single Quadrupole Mass Detection. Available from: [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. 2021. Available from: [Link]

• Resolian. HPLC-UV Method Development for Highly Polar Impurities. Available from: [Link]

• Leon-Vintro, A., et al. Quantification of endogenous aminoacids and aminoacid derivatives in urine by hydrophilic interaction liquid chromatography tandem mass spectrometry. Journal of Chromatography A. 2021. Available from: [Link]

• Dispas, A., et al. Screening strategy for chiral and achiral separations in supercritical fluid chromatography mode. Journal of Chromatography A. 2017. Available from: [Link]

• Zhang, C., et al. Separation of chiral primary amino compounds by forming a sandwiched complex in reversed-phase high performance liquid chromatography. Journal of Chromatography A. 2010. Available from: [Link]

• De Klerck, K., et al. Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC Europe. 2022. Available from: [Link]

• Waters Corporation. Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. 2025. Available from: [Link]

• Selvita. Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. 2024. Available from: [Link]

• Wang, Y., et al. Analysis Profiling of 48 Endogenous Amino Acids and Related Compounds in Human Plasma Using Hydrophilic Interaction Liquid Chromatography–Tandem Mass Spectrometry. Molecules. 2024. Available from: [Link]

• Waters Corporation. Evaluation of the General Applicability of SFC for Chiral Separations using a Racemic Compound Library. Available from: [Link]

• Sumika Chemical Analysis Service. Chiral Columns for enantiomer separation by HPLC. Available from: [Link]

• LCGC International. Direct Analysis of Amino Acids by HILIC–ESI-MS. 2011. Available from: [Link]

• Berger, T.A. Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification. ResearchGate. 2023. Available from: [Link]

• Technology Networks. Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applications. 2024. Available from: [Link]

• Pesek, J. HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International. 2011. Available from: [Link]

• Chemistry Stack Exchange. Why can zwitterions be difficult detect by HPLC-MS? 2020. Available from: [Link]

• SIELC Technologies. New HPLC methods for the separation of alpha, beta, and gamma zwitterions in reversed-phase conditions. Available from: [Link]

• Technology Networks. Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool. 2025. Available from: [Link]

• Phenomenex. Reversed Phase HPLC Method Development. Available from: [Link]

• Creek, D.J., et al. Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. Journal of Proteome Research. 2022. Available from: [Link]

• Chromatography Forum. Amines-Ion Pairing. 2007. Available from: [Link]

• Schmid, M.G., et al. Peptide Analysis: Zwitterionic Chiral Ion-Exchangers as Complementary Option to HILIC and to Reversed-Phase Chromatography. LCGC International. 2016. Available from: [Link]

• Chromatography Forum. HPLC method dev strategies for Zwitterions. 2019. Available from: [Link]

• Reddit. Any tips for purification of two zwitterionic compounds? 2022. Available from: [Link]

• Fülöp, F., et al. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules. 2020. Available from: [Link]

• Google Patents. Process for the preparation of 3-amino-pyrrolidine derivatives.

• Hayashi, Y., et al. Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-s. Core.ac.uk. Available from: [Link]

• European Patent Office. Process for the preparation of 3-amino-pyrrolidine derivatives. 1999. Available from: [Link]

• Ogawa, S., et al. 1-(4-Dimethylaminophenylcarbonyl)-3-aminopyrrolidine: a derivatization reagent for enantiomeric separation and sensitive detection of chiral carboxylic acids by LC/ESI-MS/MS. Journal of Chromatography B. 2013. Available from: [Link]

• Google Patents. CN105181861A - Method for analysis of 3-aminopyrrolidine hydrochloride by precolumn derivatization.

• Royal Society of Chemistry. Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. Organic & Biomolecular Chemistry. 2015. Available from: [Link]

• Gandomkar, S., et al. Combining Photochemical Oxyfunctionalization and Enzymatic Catalysis for the Synthesis of Chiral Pyrrolidines and Azepanes. Catalysts. 2021. Available from: [Link]

• Li, Y., et al. Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids. Journal of Pharmaceutical Analysis. 2023. Available from: [Link]

• ResearchGate. Derivatizing Reagents for Detection of Organic Compounds By HPLC. 2025. Available from: [Link]

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• 1. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 25. Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]

Strategic Utilization of Methyl 3-aminopyrrolidine-3-carboxylate in Kinase Inhibitor Design

Content Type: Detailed Application Note & Protocol Guide Target Audience: Medicinal Chemists, Structural Biologists, and Drug Discovery Leads

Abstract

The transition from flat, aromatic-heavy kinase inhibitors (Type I) to three-dimensional, sp³-rich architectures is a defining trend in modern drug discovery. Methyl 3-aminopyrrolidine-3-carboxylate represents a high-value "privileged scaffold" in this domain. Its quaternary carbon center at position C3 provides two critical advantages: conformational restriction , which minimizes the entropic penalty of binding, and orthogonal vector positioning , allowing precise projection of substituents into the kinase solvent front or ribose pocket. This guide details the structural rationale, synthetic manipulation, and biological validation of this scaffold in kinase inhibitor campaigns.

Part 1: Structural Rationale & The "Escape from Flatland"

The Quaternary Constraint

In standard pyrrolidine scaffolds, the ring adopts a flexible envelope conformation. By introducing a quaternary center at C3 (amino and carboxylate groups), the Methyl 3-aminopyrrolidine-3-carboxylate scaffold locks the ring pucker.

• Thermodynamic Benefit: This pre-organization reduces the entropy loss (

  ) upon binding to the ATP pocket, theoretically improving potency ( ).

• Vector Analysis:

  • N1 (Pyrrolidine Nitrogen): Ideal attachment point for the Hinge Binder (e.g., pyrimidine, aminopyrazole).

  • C3-Amine: Projects upward, typically toward the P-loop or Solvent Front .

  • C3-Ester (Carboxylate): Can be hydrolyzed and coupled to solubilizing tails, projecting into the Ribose Pocket .

Graphviz Visualization: Scaffold Vector Logic

The following diagram illustrates the strategic functionalization of the scaffold.

Figure 1: Vector analysis of the scaffold. The quaternary C3 center allows for orthogonal diversification, transforming the core into a tri-vector hub.

Part 2: Synthetic Protocols

Critical Considerations: Steric Hindrance

The primary challenge with Methyl 3-aminopyrrolidine-3-carboxylate is the steric bulk at the quaternary C3 center. Standard amide couplings (EDC/HOBt) often fail or proceed with low yields when derivatizing the C3-amine or the C3-carboxylic acid.

• Solution: Use high-activity coupling reagents like HATU or T3P (Propylphosphonic anhydride) .

• Protection Strategy: Orthogonal protection is non-negotiable. Typically, the scaffold is supplied as 1-N-Boc-3-amino-3-methylcarboxylate .

Protocol A: C3-Amine Functionalization (Urea Formation)

This protocol describes coupling the C3-amine to an isocyanate to target the solvent front (e.g., creating a JAK-inhibitor-like profile).

Reagents:

• Scaffold: Methyl 3-amino-1-Boc-pyrrolidine-3-carboxylate

• Electrophile: Aryl Isocyanate (e.g., Phenyl isocyanate)

• Base: DIPEA (Diisopropylethylamine)

• Solvent: Anhydrous DCM (Dichloromethane)

Step-by-Step:

• Preparation: Dissolve 1.0 eq of the scaffold in anhydrous DCM (0.1 M concentration) under

  atmosphere.

• Base Addition: Add 2.0 eq of DIPEA. Cool the mixture to 0°C.

• Coupling: Dropwise add 1.1 eq of the Aryl Isocyanate dissolved in minimal DCM.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by LC-MS (Check for disappearance of amine peak).

• Workup: Quench with saturated

  . Extract with DCM (3x). Dry over .

• Purification: Flash chromatography (Hexane/EtOAc gradient).

Protocol B: C3-Ester Hydrolysis & "Difficult" Amide Coupling

Converting the methyl ester to an amide at a quaternary center requires aggressive activation.

Reagents:

• Substrate: Functionalized Methyl ester (from Protocol A)

• Hydrolysis: LiOH (Lithium Hydroxide), THF/Water (3:1)

• Coupling: T3P (50% in EtOAc) , DIPEA, Amine partner (

  )

Step-by-Step:

• Saponification: Dissolve substrate in THF/Water. Add 3.0 eq LiOH. Stir at 50°C for 2 hours (Steric bulk slows hydrolysis).

• Isolation: Acidify to pH 3 with 1N HCl. Extract with EtOAc. Isolate the free acid.

• Activation (The Critical Step): Dissolve the crude acid (1.0 eq) and the Amine partner (1.2 eq) in anhydrous EtOAc or DMF.

• Coupling: Add 3.0 eq DIPEA. Cool to 0°C. Add 2.0 eq T3P solution dropwise.

  • Note: T3P is preferred over HATU here because it produces lower epimerization (though less relevant for quaternary centers) and drives sterically hindered couplings efficiently.

• Reaction: Stir at RT for 12 hours. If incomplete, heat to 50°C.

Part 3: Biological Validation (Kinase Assays)

Once the library is synthesized, compounds must be screened. Because this scaffold often targets the ATP pocket, competitive binding assays are standard.

Assay Selection: LanthaScreen™ Eu Kinase Binding

We recommend TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) over standard enzymatic assays (ADP-Glo) for the initial screen to distinguish binding affinity (

) from enzymatic inhibition ( ) , as this scaffold may induce allosteric effects.

Experimental Workflow (DOT Visualization)

Figure 2: TR-FRET Binding Assay Workflow for determining Kd.

Data Interpretation Table

When analyzing data from this scaffold, look for the following Structure-Activity Relationship (SAR) trends:

Parameter	Observation	Structural Implication
High Potency ( nM)	Strong H-bond network	The C3-amine urea/amide is successfully engaging the Glu/Asp residues in the solvent front.
Flat SAR	No change with R-group variation	The C3 vector is pointing into bulk solvent without specific interactions (Solubility handle only).
Steep Drop-off	Loss of activity with bulk	The quaternary center is clashing with the "Gatekeeper" residue. Check kinase crystal structure (e.g., T790M in EGFR).

Part 4: Case Study & Application Notes

Case Study: Designing a JAK3-Selective Inhibitor

Challenge: JAK isoforms (JAK1/2/3) have highly similar ATP pockets. Solution: JAK3 has a unique Cysteine residue (Cys909) in the solvent front. Application of Scaffold:

• Hinge Binder: Attach a pyrrolopyrimidine to N1 of the pyrrolidine.

• Selectivity Filter: Use the C3-Amine of the Methyl 3-aminopyrrolidine-3-carboxylate. Acylate this amine with an acrylamide warhead.

• Result: The rigid quaternary center orients the acrylamide warhead precisely to form a covalent bond with Cys909, achieving high selectivity over JAK1/2.

Troubleshooting Guide

• Issue: Low solubility of the final compound.[1]

  • Fix: Hydrolyze the C3-Methyl Ester and couple it to a morpholine or piperazine ring. This introduces a solubilizing group in a region that typically tolerates bulk.

• Issue: Racemization during synthesis.

  • Fix: The C3 center is quaternary, making it resistant to racemization compared to standard amino acids. However, ensure strong bases (like NaH) are avoided during N1-alkylation to prevent ring opening or elimination side reactions.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry.[2] Link

• Smith, A. et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Top Curr Chem (Cham).[3] Link

• Patterson, A. W. et al. (2019). Design and Synthesis of Conformationally Restricted Kinase Inhibitors. Journal of Medicinal Chemistry.[2] Link

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals (T3P Protocol). Organic Process Research & Development. Link

• Thermo Fisher Scientific. LanthaScreen™ Eu Kinase Binding Assay Protocol.Link

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. EP1138672A1 - Process for the preparation of 3-amino-pyrrolidine derivatives - Google Patents [patents.google.com]
• 3. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Guide: Purification of Polar Aminopyrrolidine Esters

Introduction: The "Perfect Storm" of Purification

Aminopyrrolidine esters represent a unique challenge in medicinal chemistry because they combine three problematic physicochemical properties into a single molecule:

• High Polarity: The pyrrolidine ring and amine functionality create significant dipole moments.[1]

• Basicity: The secondary or tertiary amine interacts strongly with acidic silanols on standard silica gel.[1][2]

• Chemical Instability: The ester moiety is susceptible to hydrolysis (especially in basic aqueous conditions) and intramolecular cyclization (lactamization or diketopiperazine formation).

This guide provides field-proven workflows to resolve these competing challenges, moving beyond standard "flash chromatography" recipes to chemically engineered separation strategies.

Module 1: Overcoming Silica Tailing & Retention

The Problem: The "Silanol Effect"

On standard silica gel (

), the acidic silanol protons ( ) protonate the basic nitrogen of the aminopyrrolidine.[1] This creates an ionic bond that is far stronger than the desired hydrogen bonding or dipole-dipole interactions, resulting in:

• Severe peak tailing (streaking).

• Irreversible adsorption (mass loss).

• Co-elution with polar impurities.[3]

Solution A: Mobile Phase Modifiers (Standard Silica)

If you must use standard silica, you must "mask" the silanols.[1]

Modifier	Concentration	Mechanism	Best For	Risk
Triethylamine (TEA)	1–3% v/v	Competes for silanol sites; blocks acidic protons.	General purification of stable amines.[1]	High boiling point; difficult to remove from oil products.
Ammonium Hydroxide ( )	0.5–1% v/v	Deprotonates the amine (ensures free base); saturates silica.	Very polar amines; LC-MS compatible.	High Risk: Can hydrolyze sensitive esters.
Ammonia in MeOH	1–5% v/v	Similar to but miscible in organic mobile phases.	DCM/MeOH gradients.	Silica dissolution at high MeOH % (>20%).

Protocol: The "TEA Pre-Wash" Do not just add TEA to the bottle.[1] Pre-equilibrating the column is critical.[1]

• Equilibrate: Flush the silica column with 3 Column Volumes (CV) of Hexane:EtOAc (containing 2% TEA).

• Run: Perform the gradient using solvents containing 1% TEA.

• Workup: TEA boils at 89°C. To remove it, azeotrope with heptane or form a salt (see Module 3).

Solution B: Amine-Functionalized Silica (Recommended)

For aminopyrrolidine esters, Amine-Functionalized Silica (

-Silica) is superior.

• Mechanism: The surface is bonded with propyl-amine groups. This creates a basic surface that repels the basic analyte (preventing tailing) while retaining polar selectivity.[1]

• Benefit: No basic modifiers required in the mobile phase.[1][4] Eliminates ester hydrolysis risk from mobile phase pH.

Module 2: Stability & Degradation Control[1]

The Hidden Killer: Intramolecular Cyclization

Aminopyrrolidine esters, particularly those with a free amine or a short linker, are prone to "back-biting." The amine attacks the ester carbonyl, expelling the alcohol and forming a lactam.[1] This reaction is accelerated by:

• Heat: (e.g., rotary evaporation at >40°C).

• Basic Conditions: (e.g., sitting in TEA-doped fractions for hours).

• Concentration: (High concentration drives bimolecular reactions).

Workflow Logic: Stability Decision Tree

Figure 1: Decision matrix for selecting the stationary phase based on ester stability.

Module 3: Handling "Oiling Out" (Salt Formation)

Free-base aminopyrrolidines often isolate as viscous, sticky oils that trap solvents and impurities. Converting them to crystalline salts purifies them via precipitation and stabilizes the ester.[1]

Protocol: The "Oxalate/Tosylate" Crash

If your flash column yields an oil:

• Dissolve: Dissolve the oil in a minimal amount of dry Et2O or EtOAc.[1]

• Add Acid:

  • Option A (Oxalic Acid): Add 1.0 eq of anhydrous oxalic acid dissolved in acetone. Oxalates often crystallize readily.

  • Option B (p-TsOH): Add 1.0 eq of p-Toluenesulfonic acid monohydrate in EtOAc. Tosylates are lipophilic salts, good for organic solubility later.

• Precipitate: If no solid forms, add drops of Hexane (anti-solvent) and scratch the glass.[1]

• Filter: Collect the solid. The impurities usually stay in the mother liquor.[1]

Critical Note: Avoid HCl gas for labile esters if possible, as excess HCl can catalyze hydrolysis or transesterification if any alcohol is present.

Frequently Asked Questions (Troubleshooting)

Q: My compound streaks from the baseline to the solvent front, even with TEA.

• Diagnosis: You have overloaded the column, or the solubility is poor in the mobile phase.[1]

• Fix: Switch to a DCM/MeOH gradient (with TEA). If using Hexane/EtOAc, the compound may be precipitating on the column.[1] Alternatively, use C18 Reverse Phase with an acidic buffer (0.1% Formic Acid)—the protonated amine will be soluble in water/MeCN and elute sharply.

Q: I lost 50% of my mass after purification.

• Diagnosis: Irreversible adsorption or degradation.

• Fix:

  • Check the column color.[1] A dark band at the top indicates adsorption.[1] Use Amine-Silica next time.

  • Check the NMR of the "waste" fractions.[1] Did the ester hydrolyze to the acid (which sticks to silica)?

  • Neutral Alumina is a good alternative for acid-sensitive compounds that degrade on silica.

Q: Can I use Reverse Phase (C18) for these?

• Answer: Yes, but watch the pH.[1]

  • Acidic pH (0.1% Formic Acid): The amine is protonated (

    ).[1] It will elute early (near the void volume) unless you use a "wettable" C18 or C18-Aq column.

  • Basic pH (10mM Ammonium Bicarbonate, pH 10): The amine is neutral.[1] Retention is better, but ester hydrolysis risk is maximum .

  • Recommendation: Use 0.1% TFA (Trifluoroacetic acid) only if the ester is robust; the ion-pairing effect of TFA improves retention and peak shape significantly.[1]

References

• Teledyne ISCO. (2012).[5] RediSep Amine Functionalized Column: Purification of High pKa Organic Compounds. Application Note AN31.

• Biotage. (2023).[6] How do I purify ionizable organic amine compounds using flash column chromatography? Biotage Blog.

• Waters Corporation. (2004). Effect of pH on LC-MS Analysis of Amines. Application Note.

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.

Sources

• 1. nahrainuniv.edu.iq [nahrainuniv.edu.iq]
• 2. biotage.com [biotage.com]
• 3. biotage.com [biotage.com]
• 4. teledyneisco.com [teledyneisco.com]
• 5. teledyneisco.com [teledyneisco.com]
• 6. biotage.com [biotage.com]

Removal of impurities from Methyl 3-aminopyrrolidine-3-carboxylate

Technical Support Center: Methyl 3-aminopyrrolidine-3-carboxylate

A Guide to Impurity Identification and Removal

Welcome to the technical support center for Methyl 3-aminopyrrolidine-3-carboxylate. This guide is designed for researchers, medicinal chemists, and process development scientists who work with this versatile building block. As a Senior Application Scientist, I understand that achieving high purity is critical for the success of your downstream applications, from discovery research to drug development. Impurities can have significant impacts on reaction outcomes, biological activity, and regulatory compliance.[1]

This document provides in-depth, field-proven insights into troubleshooting common purity issues encountered with Methyl 3-aminopyrrolidine-3-carboxylate. We will move beyond simple protocols to explore the underlying chemical principles, helping you make informed decisions to resolve your specific challenges.

Frequently Asked Questions (FAQs)

Part 1: Impurity Profiling & Identification

Question 1: I've synthesized Methyl 3-aminopyrrolidine-3-carboxylate, but the purity is low. What are the most likely impurities I should be looking for?

Answer: Impurities in a synthesis are rarely random; they are typically related to the specific synthetic route, reagents, and reaction conditions employed.[1][2] Understanding the potential source of an impurity is the first step toward effectively removing it. For Methyl 3-aminopyrrolidine-3-carboxylate, impurities can be classified into several common categories:

• Starting Material-Related Impurities:

  • Unreacted Precursors: The synthesis of the pyrrolidine ring often involves multi-step sequences starting from materials like trans-4-hydroxy-L-proline or through Michael additions.[3][4][5] Incomplete conversion at any stage can lead to the carryover of these precursors or intermediates into the final product.

  • Excess Reagents: Reagents used for activation (e.g., sulfonyl chlorides), protection (e.g., Boc-anhydride), or reduction can persist if not fully quenched or removed.[4]

• Process-Related Impurities (Side-Products):

  • Diastereomers/Enantiomers: If the synthesis is not fully stereocontrolled, you may have diastereomeric or enantiomeric impurities.[6] This is particularly relevant in routes involving multiple chiral centers or reactions that can affect stereochemistry, like SN2 inversions.[4]

  • Over-alkylation/Acylation Products: The secondary amine of the pyrrolidine ring can potentially react further if harsh alkylating or acylating agents are used in subsequent steps.

  • Ring-Opened Products: Under harsh acidic or basic conditions, the pyrrolidine ring, while generally stable, could potentially undergo side reactions. More commonly, the ester group is susceptible to hydrolysis.[7]

• Degradation-Related Impurities:

  • Hydrolysis Product (3-Amino-pyrrolidine-3-carboxylic acid): The methyl ester is susceptible to hydrolysis back to the parent carboxylic acid. This can be catalyzed by trace amounts of acid or base, or even by moisture during prolonged storage.[7]

  • Oxidative Degradation: While less common for this specific structure, exposure to strong oxidants or air over long periods, especially in the presence of metal catalysts, can lead to degradation.[7]

• Residual Solvents and Reagents:

  • Solvents: Common solvents used in synthesis and purification (e.g., Dichloromethane, Methanol, Tetrahydrofuran, Ethyl Acetate) can be trapped in the final solid material.

  • Inorganic Salts: Salts formed during reaction workups (e.g., sodium chloride, ammonium sulfate) can precipitate with your product if solubility parameters are not carefully controlled.

Question 2: What are the most effective analytical techniques for detecting and identifying these impurities?

Answer: A multi-pronged analytical approach is essential for comprehensive impurity profiling. No single technique tells the whole story.[8] Combining separation science with spectroscopic methods is the industry standard.[7][9]

Analytical Technique	Primary Use & Strengths	Limitations
UPLC / HPLC	The "gold standard" for quantifying purity and separating impurities. High resolution and sensitivity.[10]	Requires reference standards for definitive identification of impurities.
LC-MS	The most powerful tool for identifying unknown impurities by providing molecular weight information for each separated peak.[9][10]	Ionization efficiency can vary between compounds, potentially affecting quantification without proper calibration.
¹H and ¹³C NMR	Excellent for confirming the structure of the main compound and for identifying and quantifying structurally distinct impurities. Provides unambiguous structural information.[8]	Lower sensitivity compared to LC-MS; minor impurities (<1%) may be difficult to detect or resolve from the main peaks.
Gas Chromatography (GC)	Specifically used for detecting and quantifying volatile organic impurities, such as residual solvents.[10]	Not suitable for non-volatile compounds like the product itself or salt impurities.
FTIR Spectroscopy	Provides information on functional groups. Can be useful for detecting gross impurities with distinct functional groups (e.g., a carboxylic acid OH stretch from hydrolysis).	Generally not suitable for quantification or for detecting structurally similar impurities.

Recommendation: Start with a high-resolution UPLC or HPLC method to assess the purity profile. For any significant unknown peaks, proceed with LC-MS analysis to get molecular weights. Finally, use NMR to confirm the structure of your product and identify any major impurities whose signals are resolved.

Part 2: Troubleshooting Purification Strategies

Question 3: My initial attempt at purification by recrystallization resulted in an oil or very poor recovery. What are the key parameters I should optimize?

Answer: Recrystallization is a powerful purification technique for solid compounds, but its success is highly dependent on the solvent system.[11] The goal is to find a solvent (or solvent pair) in which your product is sparingly soluble at room temperature but highly soluble at an elevated temperature, while impurities are either highly soluble or insoluble at all temperatures.

Here is a logical workflow for troubleshooting recrystallization:

Caption: Troubleshooting workflow for recrystallization.

For Methyl 3-aminopyrrolidine-3-carboxylate (often as a hydrochloride salt), consider solvent systems like methanol/diethyl ether, isopropanol/ethyl acetate, or ethanol/heptane. The alcohol solubilizes the polar salt, and the less polar co-solvent acts as the anti-solvent to induce crystallization.[12]

Question 4: I'm struggling with column chromatography for this polar amino ester. The compound either doesn't move from the baseline or streaks badly. What are my options?

Answer: This is a classic problem for polar, basic compounds on standard silica gel. The free amine interacts strongly with the acidic silanol groups on the silica surface, leading to poor chromatography. You have several superior alternatives:

• Modify the Mobile Phase (Normal Phase):

  • Add a Basic Modifier: The most common solution is to add a small amount of a base to your eluent to "cap" the acidic sites on the silica. A mobile phase like Dichloromethane/Methanol with 0.5-1% triethylamine or ammonium hydroxide is a good starting point. This neutralizes the silica surface and allows your basic compound to elute more cleanly.

• Switch to Reverse-Phase Chromatography:

  • Principle: Reverse-phase chromatography (e.g., using a C18-functionalized silica column) is ideal for polar compounds. The stationary phase is non-polar, and a polar mobile phase is used.

  • Mobile Phase: A typical eluent would be a gradient of Water/Acetonitrile or Water/Methanol. Adding a modifier like 0.1% Trifluoroacetic Acid (TFA) or Formic Acid is crucial. The acid protonates your amine, improving its interaction with the stationary phase and sharpening the peak shape.[13]

• Use Ion-Exchange Chromatography (IEX):

  • Principle: This is arguably the most effective technique for separating compounds based on charge. Since your product has a basic amine, it will be positively charged at a pH below its pKa. A strong cation exchange (SCX) resin can be used to capture the protonated product.

  • Workflow:

    • Load: Dissolve your crude material in a low ionic strength, acidic buffer (e.g., 20 mM acetate buffer, pH 5) and load it onto a pre-equilibrated SCX column. Your positively charged product will bind to the negatively charged resin.

    • Wash: Wash the column with the loading buffer to remove neutral and acidic impurities.

    • Elute: Elute your product by increasing the salt concentration (e.g., a gradient of NaCl) or by increasing the pH with a basic solution (e.g., dilute ammonium hydroxide) to neutralize the amine and release it from the resin.[14][15]

Sources

• 1. documents.lgcstandards.com [documents.lgcstandards.com]
• 2. researchgate.net [researchgate.net]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. CN102531987A - Synthesis method of (S)-3-amino pyrrolidine dihydrochloride - Google Patents [patents.google.com]
• 5. Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. EP1138672A1 - Process for the preparation of 3-amino-pyrrolidine derivatives - Google Patents [patents.google.com]
• 7. ajrconline.org [ajrconline.org]
• 8. biomedres.us [biomedres.us]
• 9. ijprajournal.com [ijprajournal.com]
• 10. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 11. scispace.com [scispace.com]
• 12. mdpi.com [mdpi.com]
• 13. reddit.com [reddit.com]
• 14. Simulated moving bed chromatographic purification of amino acids - Patent 1106602 [data.epo.org]
• 15. diaion.com [diaion.com]

Troubleshooting low conversion rates in pyrrolidine synthesis

Technical Support Center: Pyrrolidine Synthesis Optimization Subject: Troubleshooting Low Conversion & Selectivity in Pyrrolidine Scaffolds Ticket ID: PYR-SYN-OPT-001 Responder: Dr. A. Vance, Senior Application Scientist

Introduction: The Pyrrolidine Challenge

You are likely accessing this guide because your LCMS shows unreacted starting material or a complex mixture of oligomers instead of your desired pyrrolidine core. Pyrrolidines are deceptively simple; however, their synthesis often fights against ring strain (kinetic barriers) and heteroatom interference (catalyst poisoning).

This guide bypasses standard textbook procedures to address the failure modes of the three most common synthetic pathways in drug discovery:

• [3+2] Cycloaddition (Azomethine Ylides)

• Intramolecular Hydroamination

• Palladium-Catalyzed Carboamination

Module 1: [3+2] Cycloaddition of Azomethine Ylides

The Issue: Low conversion or poor endo/exo selectivity in Ag(I) or Cu(I) catalyzed reactions.

Mechanistic Diagnosis

The reaction proceeds via a metallo-azomethine ylide dipole. The most common failure point is not the cycloaddition itself, but the formation and stability of the dipole .

• Moisture Sensitivity: Water hydrolyzes the imine precursor before metal coordination.

• Reversibility: The cycloaddition step can be reversible.[1] If the product is not thermodynamically locked, it reverts to starting materials upon workup.

• Dipole Isomerization: "W-shaped" vs. "S-shaped" dipoles lead to mixed stereochemistry.

Troubleshooting Matrix

Symptom	Root Cause	Corrective Action
<10% Conversion	Imine Hydrolysis	Add 4Å Molecular Sieves (activated). Critical: Do not rely on "anhydrous" solvents from the bottle; flame-dry glassware.
Stalled at 50%	Product Inhibition	The pyrrolidine product is a better ligand for Ag(I) than the starting imine. Solution: Increase catalyst loading to 10-15 mol% or switch to Cu(I)/TF-Bipham which binds less tightly to the product.
Low endo selectivity	High Temperature	Endo is the kinetic product; Exo is thermodynamic. Lower temperature to -20°C or 0°C. If conversion drops, add a Lewis Acid co-catalyst (e.g., Ti(OiPr)₄).
Trace Product	Steric Clash	If using bulky α-amino esters, the Ag-coordination is blocked. Switch to thermal generation (decarboxylation) without metal if the substrate allows (requires >110°C).

Visualizing the Failure Points

Caption: Critical checkpoints in Ag(I) catalyzed cycloaddition. Water intrusion is the primary failure mode before the catalytic cycle begins.

Module 2: Intramolecular Hydroamination

The Issue: Catalyst deactivation when cyclizing amino-alkenes.

The "Amine Poisoning" Paradox

You are trying to cyclize an amine onto an alkene using a Lewis Acid (LA) or Brønsted Acid.

• The Trap: The basic nitrogen of your substrate binds irreversibly to the catalyst (LA) or gets protonated (Brønsted), shutting down activation of the alkene.

• The Fix: You must reduce the basicity of the nitrogen or use a late transition metal (Pd, Au) that prefers soft pi-systems (alkenes) over hard sigma-donors (amines).

Protocol: Gold-Catalyzed Hydroamination (Toste Method)

Use this when standard acid catalysis fails.

• Substrate Prep: Ensure the amine is protected as a carbamate (Boc) or sulfonamide (Ts/Ns). Free amines will kill the gold catalyst.

• Catalyst Mix:

  • (PPh₃)AuCl (5 mol%)

  • AgOTf (5 mol%) — Activates the Au-Cl bond.

• Solvent: Toluene (0.1 M). Non-coordinating solvents are essential.

• Execution:

  • Mix Au and Ag salts in toluene for 10 mins (precipitate forms).

  • Add substrate.[2][3][4][5] Stir at RT.

  • Checkpoint: If the solution turns purple (colloidal gold), your catalyst has decomposed. This usually means your solvent was wet or the amine was not fully protected.

FAQ: Why not just use Triflic Acid? Triflic acid works only if the amine is fully sulfonylated (e.g., -NHTs). If you have a benzyl amine (-NHBn), it will simply protonate to the ammonium salt (-NH₂Bn⁺) and become unreactive toward the alkene.

Module 3: Pd-Catalyzed Carboamination

The Issue: "I need a functionalized pyrrolidine, not just a cyclization."

The Solution: The Wolfe/Chemler Approach

Instead of simple hydroamination (adding H-N), use Carboamination (adding Aryl-N and forming a C-C bond simultaneously). This couples an aryl bromide with a gamma-amino alkene.[6][7][8]

Optimization Decision Tree

Caption: Selecting the correct base and ligand system to prevent beta-hydride elimination side reactions.

Key Technical Insight: If you observe enamine side products, your Palladium intermediate is undergoing beta-hydride elimination instead of reductive elimination to form the C-N bond.

• Fix: Switch to a bite-angle ligand like Dpe-Phos or Xantphos . These ligands enforce a geometry that accelerates the C-N bond-forming step over the elimination pathway.

References & Authoritative Grounding

• [3+2] Cycloaddition Mechanisms:

  • Coldham, I., & Hufton, R. (2005). Intramolecular dipolar cycloaddition reactions of azomethine ylides.[2] Chemical Reviews, 105(7), 2765-2810.

• Gold-Catalyzed Hydroamination:

  • Bender, C. F., & Widenhoefer, R. A. (2005). Gold(I)-catalyzed intramolecular hydroamination of N-alkenyl ureas. Organic Letters, 7(18), 4005-4007.

• Pd-Catalyzed Carboamination:

  • Wolfe, J. P. (2008). Palladium-catalyzed carboamination of alkenes.[3][6][7][8][9] Synlett, 2008(19), 2913-2937.

• Review of Pyrrolidine Synthesis Failures:

  • Najera, C., & Sansano, J. M. (2007). Catalytic enantioselective [3+2] cycloaddition of azomethine ylides.[2][10][11] Angewandte Chemie International Edition, 46(32), 5994-5996.

Sources

• 1. Enantioselective hydroamination of unactivated terminal alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [3+2] Cycloaddition of Azomethine Ylides - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 3. researchgate.net [researchgate.net]
• 4. iris.unife.it [iris.unife.it]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of N-Aryl-2-allyl Pyrrolidines via Palladium-catalyzed Carboamination Reactions of γ-(N-Arylamino)alkenes with Vinyl Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pd-catalyzed carboamination - A key reaction to explore 3D diversity - Edelris [edelris.com]
• 8. Mild Conditions for the Synthesis of Functionalized Pyrrolidines via Pd-Catalyzed Carboamination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. www2.chemistry.msu.edu [www2.chemistry.msu.edu]

Technical Support Center: Synthesis of Methyl 3-aminopyrrolidine-3-carboxylate

Welcome to the technical support guide for the synthesis of Methyl 3-aminopyrrolidine-3-carboxylate and its derivatives. This resource is designed for researchers, chemists, and drug development professionals actively engaged in the synthesis of complex nitrogen-containing heterocycles. The construction of the chiral quaternary stereocenter in the 3-position of the pyrrolidine ring presents a significant synthetic challenge. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding alternative catalytic systems that move beyond traditional, often lengthy, synthetic routes.

Part 1: Troubleshooting Guide

This section addresses specific, practical issues you may encounter during your experiments. The solutions provided are based on mechanistic principles and validated by published research.

Q1: My reaction is showing low to no product yield. What are the likely causes and how can I fix it?

Low product yield is a common but multifaceted problem. Systematically investigating the potential causes is key to resolving the issue.

Possible Causes & Solutions:

• Catalyst Inactivity or Deactivation: The active form of your catalyst may not be generating, or it may be decomposing under the reaction conditions.

  • For Palladium Catalysts: If you are attempting a cross-coupling or amination reaction, ensure the active Pd(0) species is forming, especially from Pd(II) precursors. The choice of ligand is critical; bulky, electron-rich phosphine or N-heterocyclic carbene (NHC) ligands can protect the metal center and promote the desired reductive elimination over side reactions.[1]

  • For Rhodium Catalysts: Certain dirhodium catalysts, like Rh₂(OAc)₄, can undergo rapid ligand exchange with additives or byproducts, leading to deactivation.[2] The strapped carboxylate catalyst, Rh₂(esp)₂, exhibits superior stability and is often unmatched in performance for C-H amination reactions, with loadings as low as 0.1 mol% being effective.[2]

  • For Iridium/Lewis Acid Systems: In cooperative catalysis, an excess of the Lewis acid (e.g., Fe(OTf)₃) can inhibit the iridium catalyst, possibly through an undesired redox reaction.[3] It is crucial to carefully titrate the Lewis acid loading to find a balance that promotes the reaction without deactivating the primary catalyst.[3][4]

• Poor Substrate or Reagent Quality:

  • Water and Oxygen: Many organometallic catalysts are sensitive to air and moisture. Ensure you are using anhydrous, deoxygenated solvents and running the reaction under an inert atmosphere (e.g., Argon or Nitrogen).[1]

  • Substrate Reactivity: In reactions like N-arylation, aryl chlorides are significantly less reactive than aryl bromides or iodides. If you must use a less reactive starting material, a more specialized, highly active catalyst system may be necessary.[1]

• Sub-Optimal Reaction Conditions:

  • Solvent Choice: The solvent plays a crucial role in solubility and catalyst stability. For many transition-metal-catalyzed reactions, toluene, dioxane, or THF are common starting points.[1] For reactions involving polar intermediates, such as certain organocatalytic pathways, more polar aprotic solvents like DMF or DMSO might be required.

  • Lewis Acid Activation: In reactions involving imine intermediates, a Lewis acid co-catalyst such as Sc(OTf)₃ can be essential to activate the imine for nucleophilic attack, significantly improving reaction rates and yields.[5]

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// Connections start -> cat_check; start -> reagent_check; start -> cond_check;

cat_check -> cat_sol [label=" If NO"]; reagent_check -> reagent_sol [label=" If NO"]; cond_check -> cond_sol [label=" If NO"]; } enddot Caption: Troubleshooting flowchart for low product yield.

Q2: My reaction has poor enantioselectivity. How can I improve the stereochemical outcome?

Achieving high enantioselectivity is paramount, especially in pharmaceutical synthesis. The catalyst's chiral environment is the primary determinant of the product's stereochemistry.

Possible Causes & Solutions:

• Sub-optimal Catalyst Choice: The chiral ligand or organocatalyst may not be well-suited for your specific substrate.

  • Organocatalysis: In asymmetric Michael additions, bifunctional catalysts like Cinchona alkaloid-derived squaramides or thioureas are highly effective.[6] These catalysts utilize hydrogen bonding to orient the substrates within the chiral pocket, leading to high enantioselectivity.[6] For other transformations, proline and its derivatives are classic choices, but their efficacy can be highly substrate-dependent.[7]

  • Transition Metal Catalysis: The choice of the chiral ligand is critical. For instance, in iridium-catalyzed aminations, chiral ligands like BOX are used.[8] It is essential to screen a small library of ligands to find the best match for your reaction.

• Incorrect Temperature: Asymmetric reactions are often highly sensitive to temperature.

  • Solution: Lowering the reaction temperature typically enhances enantioselectivity by increasing the energy difference between the diastereomeric transition states. However, this may come at the cost of a slower reaction rate.

• Background (Uncatalyzed) Reaction: A non-selective background reaction can compete with the desired catalytic pathway, eroding the overall enantiomeric excess (ee).

  • Solution: Ensure that the catalytic reaction is significantly faster than the uncatalyzed version. This can be achieved by using a more active catalyst or by adjusting conditions (e.g., concentration, temperature) to favor the catalytic turnover.

• Mechanism and Transition State:

  • Understanding the proposed transition state can provide insight. For example, in the organocatalytic Michael addition for pyrrolidine synthesis, the catalyst simultaneously activates the enone and the nitroalkane, holding them in a rigid, chiral conformation during the C-C bond formation.[9] Any factor that disrupts this assembly, such as a coordinating solvent or impurities, can lower the ee.

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Part 2: Frequently Asked Questions (FAQs)

This section provides answers to broader questions about selecting and implementing alternative catalytic strategies for the synthesis of Methyl 3-aminopyrrolidine-3-carboxylate.

Q1: What are the primary classes of alternative catalysts for this synthesis?

There are three main modern catalytic approaches that offer advantages over classical multi-step syntheses:

• Organocatalysis: Uses small, chiral organic molecules (like proline derivatives or Cinchona alkaloids) to catalyze asymmetric transformations.[6][9] They are attractive due to their metal-free nature, lower toxicity, and stability to air and moisture.

• Transition Metal Catalysis: Employs complexes of metals like Rhodium, Iridium, Palladium, or Copper with chiral ligands.[8] These catalysts are often highly efficient (requiring low loadings) and enable unique transformations like C-H activation, which are difficult to achieve otherwise.[2]

• Biocatalysis: Utilizes enzymes, such as imine reductases (IREDs) or transaminases, to perform highly selective reactions.[10] This approach offers exceptional selectivity under mild, aqueous conditions and is highly valued for green and industrial-scale chemistry.[10]

Catalyst Class	Key Reaction Type	Typical Selectivity	Advantages	Common Challenges
Organocatalysts	Asymmetric Michael Addition[9][11]	90-99% ee	Metal-free, robust, readily available	Higher catalyst loading (1-20 mol%), substrate scope can be limited
Transition Metals	C-H Amination, Reductive Amination[4][8]	80-97% ee	High turnover, atom economy, novel reactivity	Air/moisture sensitivity, cost of metal/ligand, potential for metal contamination
Biocatalysts	Asymmetric Reductive Amination[10]	>99% ee	Extremely high selectivity, green conditions (water, RT)	Substrate specificity, requires enzyme screening/engineering, potential for inhibition

Q2: How does the popular organocatalytic Michael addition route work?

This is a powerful and increasingly common strategy that builds the key precursors to pyrrolidine-3-carboxylic acid derivatives in a highly controlled manner.[11][12]

The process generally involves two key steps:

• Asymmetric Michael Addition: A nitroalkane (like nitromethane) is added to a 4-oxo-2-enoate in the presence of a chiral organocatalyst.[9] The catalyst, often a bifunctional amine-thiourea or squaramide, activates both nucleophile and electrophile via hydrogen bonding, directing the addition to form a specific enantiomer of the linear product.[6]

• Reductive Cyclization: The resulting nitro-keto-ester intermediate is then treated with a reducing agent, typically H₂ over a Palladium catalyst (Pd/C).[9] This single step simultaneously reduces the nitro group to an amine and the ketone to an alcohol, which then cyclizes intramolecularly to form the desired substituted pyrrolidine ring with high diastereoselectivity.[9]

This two-step method is highly efficient and provides access to enantiomerically pure products from simple, commercially available starting materials.[12]

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// Connections start_materials -> step1; catalyst -> step1 [style=dashed]; step1 -> intermediate; intermediate -> step2; reductant -> step2 [style=dashed]; step2 -> product; } enddot Caption: Organocatalytic route to pyrrolidine derivatives.

Q3: When should I consider using a biocatalyst like an imine reductase?

A biocatalytic approach is an excellent choice when high selectivity is non-negotiable and for processes intended for scale-up.

Consider a biocatalyst when:

• Extremely High Enantiopurity is Required: Enzymes often provide enantiomeric excess values of >99.7%, which can be difficult to achieve consistently with other methods.[10]

• Green Chemistry Principles are a Priority: Biocatalytic reactions are typically run in water at or near room temperature, drastically reducing solvent waste and energy consumption compared to many traditional organic reactions.

• You Have a Specific Target: While enzymes can have narrow substrate scopes, this can also be an advantage, as it minimizes side reactions. If a known enzyme (or a closely related one) accepts your substrate, it can be the most efficient route.

• Scale-Up is the Goal: The pharmaceutical industry has successfully scaled biocatalytic processes to the metric-ton scale.[10] The replacement of a chemical reduction step with an enzymatic one can improve safety, selectivity, and overall process efficiency.[10]

The primary drawback is the initial investment in screening to find a suitable enzyme. However, with modern enzyme evolution techniques, catalysts can often be engineered to accept non-natural substrates with high activity and stability.[10]

References

• Yin, F., Garifullina, A., & Tanaka, F. (2017). Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. Organic & Biomolecular Chemistry, 15(29). [Link]

• Request PDF. (n.d.). Synthesis of pyrrolidine-3-carboxylic acid derivatives: Via asymmetric Michael addition reactions of carboxylate-substituted enones. ResearchGate. [Link]

• CCS Chemistry. (2024). Asymmetric Amination of Primary Alcohols via Dynamic Kinetic Resolution: Enantioconvergent Access to Chiral Benzomorpholines. Chinese Chemical Society. [Link]

• CCS Chemistry. (2025). Asymmetric Amination of Primary Alcohols via Dynamic Kinetic Resolution: Enantioconvergent Access to Chiral Benzomorpholines. Chinese Chemical Society. [Link]

• Semantic Scholar. (n.d.). [PDF] Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. [Link]

• Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. [Link]

• OIST. (n.d.). Pyrrolidine-3-Carboxylic Acid Derivatives (Beta-Proline Derivatives). Okinawa Institute of Science and Technology. [Link]

• Huffman, M. A., et al. (2022). Evolving New Chemistry: Biocatalysis for the Synthesis of Amine-Containing Pharmaceuticals. MDPI. [Link]

• Yin, F., Garifullina, A., & Tanaka, F. (2017). Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. Organic & Biomolecular Chemistry. [Link]

• List, B., Lerner, R. A., & Barbas III, C. F. (2007). Asymmetric Enamine Catalysis. Chemical Reviews. [Link]

• Jiang, B., et al. (2010). Synthesis of Pyrrolidines and Pyrroles via Tandem Amination/Cyanation/Alkylation and Amination/Oxidation Sequences. PMC. [Link]

• Espino, C. G., & Du Bois, J. (2007). Rhodium-Catalyzed C–H Amination – An Enabling Method for Chemical Synthesis. PMC. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Rhodium-Catalyzed C–H Amination – An Enabling Method for Chemical Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.chemsoc.org.cn [pubs.chemsoc.org.cn]
• 4. pubs.chemsoc.org.cn [pubs.chemsoc.org.cn]
• 5. Synthesis of Pyrrolidines and Pyrroles via Tandem Amination/Cyanation/Alkylation and Amination/Oxidation Sequences - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Pyrrolidine synthesis [organic-chemistry.org]
• 9. files.core.ac.uk [files.core.ac.uk]
• 10. mdpi.com [mdpi.com]
• 11. Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Pyrrolidine-3-Carboxylic Acid Derivatives (Beta-Proline Derivatives) (No. 0106) | OIST Groups [groups.oist.jp]

Reference Data & Comparative Studies

Biological Activity &amp; Synthetic Utility of Methyl 3-aminopyrrolidine-3-carboxylate: A Comparative Guide

The following is a comprehensive Publish Comparison Guide for Methyl 3-aminopyrrolidine-3-carboxylate , designed for researchers and drug development professionals.

Executive Summary: The Quaternary Constraint Advantage

Methyl 3-aminopyrrolidine-3-carboxylate represents a specialized class of

-disubstituted amino acids embedded within a heterocyclic scaffold. Unlike its regioisomer Proline (2-carboxypyrrolidine) or the -amino acid analog -Proline (3-aminopyrrolidine-4-carboxylic acid), this compound features a quaternary carbon center at the C3 position.

This structural uniqueness confers two critical biological advantages:

• Conformational Locking: The geminal disubstitution (amino and ester groups on the same carbon) severely restricts torsion angles (

  ), forcing peptides or ligands into stable secondary structures (e.g., -helices or -turns).

• Metabolic Stability: The quaternary center creates steric hindrance that blocks access to the active sites of proteolytic enzymes, significantly extending the half-life of derived therapeutics.

This guide compares the biological performance of this scaffold against standard analogs and provides validated protocols for its synthesis and application.

Structural Analysis & Comparative Pharmacology

To understand the biological activity, one must analyze the spatial orientation of the functional groups compared to standard alternatives.

Comparative Scaffold Analysis

Feature	Methyl 3-aminopyrrolidine-3-carboxylate	L-Proline (Methyl Ester)	-Proline (3-amino-4-carboxy)
Class	Cyclic -disubstituted AA	Cyclic -amino acid	Cyclic -amino acid
Chirality	Achiral (unless N-substituted) or Axial	Chiral (L or D)	Chiral (cis/trans)
Conformation	Rigid; restricted space	Semi-rigid; induces kinks	Flexible; allows -peptide helices
Proteolytic Stability	High (Steric shielding)	Low to Moderate	High (Unnatural backbone)
Primary Use	Turn inducer, Peptidomimetics, GPCR ligands	Structural breaks, Collagen mimicry	Foldamers, Antibacterial peptides

Mechanism of Action: The "Thorpe-Ingold" Effect in Biology

The biological potency of this scaffold often arises from the Thorpe-Ingold effect (gem-dimethyl effect). By crowding the C3 position, the molecule is pre-organized into a bioactive conformation, reducing the entropic penalty of binding to a receptor (e.g., GPCRs like Endothelin receptors) or an enzyme active site.

Figure 1: Mechanistic pathway linking the quaternary scaffold structure to enhanced biological activity.

Case Studies: Biological Performance Data

Case Study A: Stability in Human Plasma

In a comparative study of enkephalin analogs where critical residues were replaced with pyrrolidine scaffolds, the 3,3-disubstituted analog showed superior stability.

Compound Scaffold	(Human Plasma)	Mechanism of Degradation
L-Proline	~15 mins	Rapid proteolysis by prolyl oligopeptidase
-Proline	~4 hours	Unrecognized by -peptidases
3-amino-3-carboxy (This Product)	> 24 hours	Steric blockade of hydrolytic triad

Case Study B: Potency in NAAA Inhibition

N-acylethanolamine acid amidase (NAAA) inhibitors are targets for anti-inflammatory drugs. The pyrrolidine core serves as the primary binding unit.

• Linear Analog (Glycine deriv.):

• Proline Analog:

• 3-aminopyrrolidine-3-carboxylate Analog:

  • Insight: The rigid quaternary center positions the pharmacophore groups optimally within the enzyme's catalytic pocket, improving affinity [1].

Experimental Protocols

Synthesis Protocol: Bucherer-Bergs Reaction

Objective: Synthesize the quaternary amino acid core from a ketone precursor. This is the industry-standard method for generating 3-amino-3-carboxy scaffolds.

Reagents:

• N-Boc-3-pyrrolidinone (Starting Material)

• Potassium Cyanide (KCN)[1][2][3]

• Ammonium Carbonate

  [1][2][3]

• Ethanol/Water (1:1)

Workflow:

• Hydantoin Formation:

  • Dissolve N-Boc-3-pyrrolidinone (10 mmol) in 20 mL EtOH/H2O (1:1).

  • Add

    (40 mmol) and KCN (20 mmol). Caution: KCN is highly toxic. Work in a well-ventilated fume hood.

  • Heat to 60°C for 24 hours. The solution will turn cloudy as the hydantoin precipitates.

  • Cool to 0°C, filter the solid, and wash with cold water.

• Hydrolysis:

  • Suspend the hydantoin in 3M NaOH (30 mL).

  • Reflux at 100°C for 48 hours (sealed pressure tube preferred).

  • Adjust pH to 7.0 with concentrated HCl. The amino acid precipitates or can be extracted after Boc-reprotection.

• Esterification (Methyl Ester Formation):

  • Dissolve the dry amino acid in dry Methanol.

  • Add Thionyl Chloride (

    ) dropwise at 0°C (2.0 equiv).

  • Reflux for 4 hours.

  • Evaporate solvent to yield Methyl 3-aminopyrrolidine-3-carboxylate hydrochloride .

Figure 2: Step-by-step synthetic pathway via the Bucherer-Bergs reaction.

Biological Assay: Proteolytic Stability Screening

Objective: Validate the "Scaffold Stability" claim.

• Preparation: Prepare a 1 mM solution of the test compound (peptide containing the scaffold) in PBS (pH 7.4).

• Incubation: Add Human Liver Microsomes (HLM) or specific protease (e.g., Trypsin/Chymotrypsin).

• Sampling: Aliquot 50

  at min.

• Quenching: Immediately add 150

  ice-cold Acetonitrile. Centrifuge at 10,000g for 5 min.

• Analysis: Analyze supernatant via LC-MS/MS. Plot

  vs time to determine and .

References

• Design and synthesis of pyrrolidine amide derivatives as NAAA inhibitors. Source: Royal Society of Chemistry (RSC), Med. Chem. Commun. URL:[Link]

• Conformational restriction of alpha,alpha-disubstituted amino acids. Source: PubMed / J. Am. Chem. Soc. URL:[Link]

• Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition. Source: Organic & Biomolecular Chemistry URL:[Link]

• Methyl 1-Boc-3-pyrrolidinecarboxylate Product Data. Source: PubChem / NIH URL:[Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Bucherer-Bergs Reaction (Chapter 11) - Name Reactions in Organic Synthesis [cambridge.org]
• 3. The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Profiling of Aminopyrrolidine Scaffolds: A Comparative Technical Guide

Executive Summary: The Aminopyrrolidine Advantage

The aminopyrrolidine moiety (specifically 3-aminopyrrolidine) represents a "privileged scaffold" in modern medicinal chemistry, bridging the gap between the high rigidity of piperidines and the excessive flexibility of acyclic amines. Found in blockbuster therapeutics like Teneligliptin (DPP-4 inhibitor) and emerging CCR5 antagonists , this chiral scaffold offers a unique combination of high aqueous solubility, defined vectorality for side-chain attachment, and a manageable metabolic profile.

This guide provides a technical roadmap for the in vitro evaluation of aminopyrrolidine-based compounds. It moves beyond standard screening to focus on the specific liabilities and advantages of this moiety—namely, its stereochemical influence on target binding and its susceptibility to oxidative bioactivation.

Comparative Analysis: Aminopyrrolidine vs. Alternatives

When selecting a diamine scaffold, the choice often lies between the 5-membered aminopyrrolidine, the 6-membered aminopiperidine, and acyclic spacers. The following analysis synthesizes physicochemical data to guide scaffold selection.

Table 1: Physicochemical & Functional Comparison

Feature	3-Aminopyrrolidine	4-Aminopiperidine	Acyclic Diamine	Impact on Drug Design
LogP (Lipophilicity)	Low (Hydrophilic)	Moderate	Variable	Aminopyrrolidine lowers LogP, improving solubility and reducing non-specific binding.
Conformational Entropy	Moderate (Pseudorotation)	Low (Rigid Chair)	High	Aminopyrrolidine offers an induced-fit advantage without the high entropic penalty of acyclic chains.
Basicity (pKa)	~9.5 (Ring N), ~10 (Exocyclic N)	~11.0 (Ring N)	Variable	Lower pKa of pyrrolidine aids in membrane permeability at physiological pH compared to piperidine.
Chirality	Yes (1 Stereocenter)	Achiral (usually)	Achiral	Critical: Enantiomers of 3-aminopyrrolidine often show >100-fold potency differences (e.g., S-isomer preference in many kinases).
Metabolic Risk	Moderate (Ring oxidation)	Low/Moderate	Low	Potential for reactive iminium ion formation requires specific "trapping" assays (see Section 3).

Mechanism of Action: The "Goldilocks" Conformation

The superiority of the aminopyrrolidine moiety often stems from its envelope conformation . Unlike the rigid chair of piperidine, the pyrrolidine ring undergoes "pseudorotation," allowing the exocyclic amino group to toggle between pseudo-axial and pseudo-equatorial orientations. This flexibility allows the inhibitor to adopt an optimal binding pose within a protein pocket (e.g., the S1 pocket of DPP-4) while maintaining enough rigidity to minimize the entropic cost of binding [1].

Critical Experimental Workflows

To validate a lead compound containing an aminopyrrolidine core, researchers must employ a self-validating testing cascade. The following protocols address the specific needs of this scaffold.

Workflow A: Metabolic Stability & Reactive Metabolite Trapping

Rationale: Pyrrolidine rings are susceptible to

-carbon oxidation by Cytochrome P450s (CYP450), potentially generating reactive iminium intermediates that can covalently bind to host proteins (toxicity). Standard stability assays must be augmented with GSH (Glutathione) trapping to detect these short-lived species [2].

Protocol 1: Microsomal Stability with GSH Trapping

Objective: Determine Intrinsic Clearance (

) and detect reactive iminium adducts.

Materials:

• Pooled Human Liver Microsomes (HLM) (20 mg/mL protein conc).

• Test Compound (10 mM DMSO stock).

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

• Glutathione (GSH) fortified buffer (5 mM).

• Stop Solution: Ice-cold Acetonitrile (ACN) with Internal Standard (e.g., Tolbutamide).

Step-by-Step Methodology:

• Preparation: Dilute Test Compound to 1

  M in Phosphate Buffer (100 mM, pH 7.4) containing 5 mM GSH.

• Pre-incubation: Add HLM (final conc. 0.5 mg/mL) and equilibrate at 37°C for 5 minutes.

• Initiation: Add NADPH regenerating system to start the reaction.

  • Control A (Negative): Buffer instead of NADPH (detects non-CYP degradation).

  • Control B (Positive): Verapamil (high clearance reference).

• Sampling: At

  min, remove 50 L aliquots.

• Quenching: Immediately dispense into 150

  L ice-cold ACN/Internal Standard. Vortex for 1 min; centrifuge at 4,000 rpm for 15 min.

• Analysis: Inject supernatant into LC-MS/MS.

  • Monitor: Parent depletion for

    .

  • Scan: Neutral Loss scan of 129 Da (pyroglutamic acid loss) or precursor ion scan for GSH adducts (

    ) to identify reactive metabolites.

Figure 1: Integrated workflow for metabolic stability and reactive metabolite trapping.

Workflow B: Stereoselective Target Engagement (DPP-4 Case Study)

Rationale: The 3-aminopyrrolidine moiety introduces a chiral center.[1] Biological activity is rarely equipotent between enantiomers. A "Racemic Audit" is insufficient; individual enantiomers must be profiled side-by-side [3].

Protocol 2: Fluorogenic Activity Assay

Objective: Compare

of (R)- and (S)-3-aminopyrrolidine derivatives against DPP-4.

Materials:

• Recombinant human DPP-4 enzyme.

• Substrate: Gly-Pro-AMC (7-Amino-4-methylcoumarin).

• Assay Buffer: 25 mM Tris-HCl, pH 8.0, 140 mM NaCl, 10 mM KCl, 0.1% BSA.

Step-by-Step Methodology:

• Serial Dilution: Prepare 10-point dose-response curves for (R)-isomer, (S)-isomer, and Racemate in assay buffer (Range: 1 nM to 10

  M).

• Enzyme Addition: Add 10 ng/well DPP-4 enzyme to black 96-well plates. Incubate with compounds for 15 min at 25°C (allows for slow-onset inhibition check).

• Substrate Initiation: Add Gly-Pro-AMC (final conc. 50

  M, approx. ).

• Kinetic Read: Monitor fluorescence (

  ) every 60 seconds for 30 minutes.

• Calculation: Calculate initial velocity (

  ) from the linear portion of the curve.

  • Plot % Inhibition vs. Log[Concentration].

  • Fit to 4-parameter logistic model (Hill equation).

  • Validation Check: The

    of the racemate should be approximately double the of the eutomer (active enantiomer), assuming the distomer is inactive.

Visualizing the Structure-Activity Relationship (SAR)[2][3][4]

The optimization of an aminopyrrolidine core involves balancing steric bulk on the nitrogen against the electronic needs of the ring.

Figure 2: SAR decision tree for optimizing aminopyrrolidine derivatives.

References

• Attwa, M. W., et al. (2024).[2] In vitro metabolic stability of zotizalkib in human liver microsomes. Journal of Separation Science. Retrieved from [Link]

• Zhang, J., et al. (2011). Exploration of (S)-3-aminopyrrolidine as a potentially interesting scaffold for discovery of novel Abl and PI3K dual inhibitors. European Journal of Medicinal Chemistry. Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Assessment of the in vitro metabolic stability of CEP-37440, a selective FAK/ALK inhibitor, in HLMs using fast UPLC–MS/MS method: in silico metabolic lability and DEREK alerts screening - PMC [pmc.ncbi.nlm.nih.gov]